N-Me-Glu-OH.HCl

Core Science & Biosynthesis

Comprehensive Technical Guide on the Physical, Chemical, and Applied Properties of N-Methyl-L-Glutamic Acid Hydrochloride (N-Me-Glu-OH·HCl)

Executive Summary

N-Methyl-L-glutamic acid hydrochloride (N-Me-Glu-OH·HCl) is a highly specialized, non-proteinogenic amino acid derivative. Characterized by the methylation of its α-amino nitrogen, this compound plays a dual role in modern science: it is a critical intermediate in microbial C1 metabolism and a highly valued building block in advanced peptide engineering and neuropharmacology[1][2]. This whitepaper provides an in-depth analysis of its physicochemical properties, biological mechanisms, and step-by-step validated workflows for its application in solid-phase peptide synthesis (SPPS) and analytical quantification.

Physicochemical Profiling

The structural addition of a methyl group to the α-amino nitrogen of L-glutamic acid fundamentally alters its chemical behavior. The secondary amine is more sterically hindered and less nucleophilic than a primary amine, which dictates its handling in synthetic applications[3]. Formulating the compound as a hydrochloride salt (·HCl) enhances its aqueous solubility, stabilizes the secondary amine against oxidative degradation, and prevents premature intramolecular cyclization.

Quantitative Chemical Data

The following table summarizes the core physical and chemical properties of N-Me-Glu-OH·HCl, establishing the baseline parameters required for storage, handling, and formulation[4][5][6].

Parameter	Specification
Chemical Name	N-Methyl-L-glutamic acid hydrochloride
IUPAC Name	(2S)-2-(methylamino)pentanedioic acid hydrochloride
CAS Registry Number	6753-62-4 (Free Base) / 261943-12-8 (HCl Salt)
Molecular Formula	C₆H₁₁NO₄ · HCl (or C₆H₁₂ClNO₄)
Molecular Weight	197.62 g/mol
Melting Point	~200 °C (Decomposition)
Storage Conditions	-20 °C, desiccated to prevent hygroscopic degradation
Appearance	White to off-white crystalline powder

Biological & Metabolic Mechanisms

In biological systems, N-Me-Glu-OH acts as a vital metabolic intermediate and a potent neuromodulator. In methylotrophic bacteria (e.g., Pseudomonas species), it facilitates the assimilation of one-carbon compounds. The enzyme N-methylglutamate synthase catalyzes the condensation of methylamine and L-glutamate to form N-methyl-L-glutamic acid, which is subsequently oxidized to yield formaldehyde and regenerate L-glutamate[1][7]. In mammalian systems, it acts as a potent agonist for N-methyl-D-aspartate (NMDA) receptors, influencing synaptic transmission, learning, and memory[2].

Metabolic pathway of N-Methyl-L-glutamic acid in methylotrophic bacteria.

Strategic Role in Peptide Engineering

For drug development professionals, incorporating N-Me-Glu-OH (typically protected as Fmoc-N-Me-Glu(OtBu)-OH) into peptide sequences is a deliberate structural strategy[3].

• Proteolytic Stability: The N-methyl group creates a steric clash that prevents the peptide bond from fitting into the active sites of degrading proteases. Furthermore, it removes the amide hydrogen, eliminating a key hydrogen-bond donor required for enzymatic cleavage.

• Conformational Rigidity: N-methylation restricts the torsional angles of the peptide backbone and promotes cis/trans isomerization of the amide bond, allowing researchers to lock peptides into specific bioactive conformations.

• Membrane Permeability: By masking the polar amide N-H bond, N-methylation increases the overall lipophilicity of the peptide, significantly enhancing cellular uptake and oral bioavailability.

Validated Experimental Protocols

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) Workflow

Coupling N-methylated amino acids presents a distinct kinetic challenge. The secondary amine is sterically hindered, making standard coupling reagents (like HBTU or DIC/HOBt) inefficient. To ensure a self-validating and highly efficient reaction, the highly reactive coupling additive HOAt must be paired with HATU.

Optimized Solid-Phase Peptide Synthesis (SPPS) workflow for N-Me-Glu derivatives.

Step-by-Step Methodology:

• Resin Preparation: Swell the peptide-resin in Dimethylformamide (DMF) for 30 minutes.

• Deprotection: Remove the N-terminal Fmoc group using 20% piperidine in DMF (2 × 10 mins). Wash thoroughly with DMF.

• Pre-activation (Causality Check): In a separate vial, dissolve 3-4 equivalents of Fmoc-N-Me-Glu(OtBu)-OH and HATU/HOAt in DMF. Add 6-8 equivalents of N,N-Diisopropylethylamine (DIEA). Allow 2-5 minutes for the formation of the highly reactive 7-aza-OBt ester[3].

• Coupling: Add the pre-activated mixture to the resin. Agitate at room temperature for an extended duration of 2 to 4 hours to overcome the steric hindrance of the secondary amine[3].

• Self-Validation (The Chloranil Test): To verify coupling success onto a resin-bound N-Me-Glu residue, the standard Kaiser test is useless (it only detects primary amines). You must perform a Chloranil test . A positive result (green/blue beads) indicates unreacted secondary amines, triggering an automatic double-coupling cycle. A negative result (colorless/yellow beads) validates completion.

• Cleavage: Treat the resin with a Trifluoroacetic acid (TFA) cleavage cocktail for 2-4 hours, then precipitate the peptide in cold diethyl ether[3].

Protocol 2: Analytical Quantification via HPLC

When extracting and quantifying N-Me-Glu-OH from biological tissues, traditional amino acid analysis methods often fail because they rely on o-phthaldialdehyde (OPA) derivatization, which reacts exclusively with primary amines[2].

Step-by-Step Methodology:

• Tissue Homogenization: Homogenize the biological sample in cold 0.1 M perchloric acid to precipitate proteins. Centrifuge at 14,000 × g for 15 minutes at 4 °C.

• Strategic OPA Pretreatment (Optional but Recommended): To eliminate the massive background noise of primary amino acids, treat the supernatant with OPA/mercaptoethanol. Because OPA does not react with secondary amines, N-Me-Glu-OH remains completely intact in the solution[2].

• Chiral Derivatization: React the remaining secondary amines (including N-Me-Glu-OH) with a chiral fluorescent derivatization agent (e.g., NBD-F or Marfey's reagent) at 60 °C for 5 minutes.

• HPLC Resolution: Inject the sample onto a reversed-phase C18 column. Use a gradient of acetonitrile and 0.1% TFA in water.

• Self-Validation: Run parallel spike-in controls using synthetic N-Me-Glu-OH·HCl to validate retention times and ensure the tissue matrix does not quench the fluorescent signal.

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. -HPLC determination of acidic d-amino acids and their N-methyl derivatives in biological tissues - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. N-methyl-L-glutamic acid, MP Biomedicals 250 mg | Buy Online | MP Biomedicals, Inc | Fisher Scientific [fishersci.com]
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• 7. N-Methyl-L-glutamic acid - Wikipedia [en.wikipedia.org]

N-Methyl-L-Glutamic Acid Hydrochloride: Molecular Weight Determination, Physicochemical Profiling, and Analytical Workflows

Executive Summary

N-Methyl-L-glutamic acid hydrochloride (CAS 6753-62-4) is a highly specialized amino acid derivative utilized extensively in proteomics, peptide drug design, and metabolomic biomarker profiling[1]. This technical whitepaper provides a rigorous examination of its molecular weight characteristics, physicochemical behavior, and the causal logic behind the analytical methodologies used for its quantification and structural verification.

Physicochemical Fundamentals and Molecular Weight Analysis

The precise molecular weight of a compound dictates the parameters for mass spectrometry, stoichiometric calculations in peptide synthesis, and pharmacokinetic modeling.

• Free Acid (N-Methyl-L-glutamic acid): The base moiety has the chemical formula C6​H11​NO4​ . Its theoretical average molecular weight is 161.16 g/mol [2].

• Hydrochloride Salt (N-Me-Glu-OH·HCl): The addition of hydrochloric acid yields the formula C6​H12​ClNO4​ . The stoichiometric addition of HCl increases the average molecular weight to approximately 197.62 g/mol (with minor reported variances between 197.615 and 197.66 depending on isotopic averaging standards)[1][2][3].

Causality of Salt Formation: Why utilize the hydrochloride salt rather than the free acid in drug development? N-methylated amino acids possess a secondary amine that is prone to auto-oxidation and intra-molecular cyclization. Protonating this amine with HCl stabilizes the molecule, dramatically increases its aqueous solubility, and ensures a predictable shelf-life for high-throughput screening[2].

Table 1: Quantitative Physicochemical Data

Property	Value	Analytical Significance
CAS Number	6753-62-4	Unique identifier for regulatory compliance and sourcing[1].
Molecular Formula	C6​H12​ClNO4​	Defines the theoretical isotopic distribution[3].
Average Molecular Weight	197.62 g/mol	Required for molarity calculations in in vitro assays[3].
Monoisotopic Mass (Free Acid)	161.0688 Da	Exact mass target for high-resolution MS[2].
Appearance	White Solid	Primary indicator of bulk purity[2].

Analytical Determination via High-Resolution Mass Spectrometry (HRMS)

When validating the molecular weight of N-Methyl-L-glutamic acid hydrochloride in a laboratory setting, Electrospray Ionization (ESI) coupled with a Quadrupole Time-of-Flight (Q-TOF) mass analyzer is the optimal technique[4].

Causality of Ionization Dynamics: ESI is a soft ionization technique. When the hydrochloride salt is introduced into the aqueous/organic mobile phase, the non-covalent bond completely dissociates. Consequently, the mass spectrometer does not detect the intact salt mass of 197.62 Da. Instead, in positive ion mode, the free acid is protonated, yielding an [M+H]+ ion at m/z 162.0761[5]. Searching for the 197.62 mass in the MS spectra is a common novice error; the analytical target must always be the dissociated, ionized moiety.

LC-MS/MS workflow for N-Methyl-L-glutamic acid molecular weight verification.

Protocol 1: Self-Validating LC-MS/MS Molecular Weight Verification

To ensure absolute trustworthiness, this protocol incorporates internal validation at every stage.

• Standard Preparation: Dissolve 1.0 mg of N-Me-Glu-OH·HCl in 1 mL of MS-grade water to create a 1 mg/mL stock. Validation: Weighing must be performed on a microbalance calibrated with NIST-traceable weights.

• Dilution & Internal Standard (IS) Addition: Dilute the stock to 1 µg/mL in 50% Acetonitrile containing 0.1% Formic Acid. Spike in 100 ng/mL of 13C -labeled glutamic acid as an internal standard[5]. Causality: The IS corrects for ion suppression in the ESI source, ensuring the signal intensity is quantitatively reliable.

• Chromatography (HILIC): Inject 5 µL onto a Hydrophilic Interaction Liquid Chromatography (HILIC) column (e.g., Acquity UPLC BEH Amide). Causality: Standard Reversed-Phase C18 columns cannot retain this highly polar molecule. HILIC provides orthogonal retention based on hydrophilicity[4]. Validation: Run a solvent blank prior to the sample to prove zero column carryover.

• Mass Acquisition: Scan from m/z 50 to 500 in positive ESI mode. Extract the chromatogram for m/z 162.0761[6].

• Data Verification: Compare the observed isotopic envelope (M, M+1, M+2) against the theoretical in silico model for C6​H12​NO4+​ . A mass error of < 5 ppm validates the molecular weight identity.

Applications in Drug Development and Metabolomics

Beyond basic characterization, the molecular weight and structure of N-Methyl-L-glutamic acid play pivotal roles in advanced biological research.

• Peptide Drug Design: Incorporating N-methylated amino acids into synthetic peptides introduces targeted steric hindrance. Causality: This bulkiness prevents proteolytic enzymes from accessing and cleaving the peptide bonds, thereby increasing the drug's half-life and oral bioavailability without significantly altering its overall molecular weight profile.

• Metabolomic Biomarker: N-Methyl-L-glutamic acid has been identified via HRMS as a critical biological metabolite. For instance, machine learning-assisted metabolomics has pinpointed it as a biomarker for identifying intrinsic and idiosyncratic drug-induced liver injury[5]. It has also been utilized in food authenticity assessments to verify the origin of dairy products[7].

Applications of N-Methyl-L-glutamic acid in metabolomics and drug development.

Protocol 2: Self-Validating Serum Metabolite Extraction

When extracting this compound from complex biological matrices (e.g., serum) for molecular weight analysis, protein removal is critical[5].

• Quenching & Precipitation: Add 3 volumes of cold methanol (-20°C) to 1 volume of serum. Vortex for 30 seconds[5]. Causality: Cold methanol instantly denatures proteins and quenches enzymatic activity, preventing the degradation of N-Methyl-L-glutamic acid.

• Incubation & Centrifugation: Incubate at -20°C for 1 hour, then centrifuge at 15,000 rpm for 30 minutes at 4°C[5].

• Concentration: Transfer the supernatant to a new vial and dry completely using a refrigerated vacuum concentrator[5].

• Reconstitution & QC: Reconstitute the dried powder in 25 µL of MS-grade water[5]. Validation: Pool a 2 µL aliquot from every sample to create a Quality Control (QC) standard. Inject the QC every 10 runs to verify instrument stability and retention time reproducibility.

Conclusion

Understanding the molecular weight of N-Methyl-L-glutamic acid hydrochloride (197.62 g/mol ) extends far beyond a simple numerical value. It requires a deep comprehension of salt dissociation dynamics, ionization behavior in mass spectrometry, and the compound's structural utility in overcoming biological barriers in drug development. By employing self-validating HILIC-MS/MS protocols, researchers can ensure absolute analytical integrity when working with this critical amino acid derivative.

References

• BuyersGuideChem - N-Me-Glu-OH | 6753-62-4[Link]

• Frontiers in Pharmacology - Machine learning-assisted analysis of serum metabolomics for identifying biomarkers in intrinsic and idiosyncratic drug-induced liver injury[Link]

• Diva Portal - Analysis of Growth Phases of Enterotoxigenic Escherichia coli[Link]

• National Institutes of Health (PMC) - Gas Chromatography-Mass Spectrometry Based Midgut Metabolomics Reveals the Metabolic Perturbations under NaF Stress in Bombyx mori[Link]

• National & Kapodistrian University of Athens - Milk authenticity assessment using High Resolution Mass Spectrometry[Link]

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• 4. uu.diva-portal.org [uu.diva-portal.org]
• 5. Frontiers | Machine learning-assisted analysis of serum metabolomics for identifying biomarkers in intrinsic and idiosyncratic drug-induced liver injury [frontiersin.org]
• 6. Gas Chromatography-Mass Spectrometry Based Midgut Metabolomics Reveals the Metabolic Perturbations under NaF Stress in Bombyx mori - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pergamos.lib.uoa.gr [pergamos.lib.uoa.gr]

Discovery and history of N-methylated glutamate analogs

An In-Depth Technical Guide to the Discovery, Synthesis, and Pharmacology of N-Methylated Glutamate Analogs

Executive Summary

The identification of L-glutamate as the primary excitatory neurotransmitter in the mammalian central nervous system (CNS) fundamentally shifted the trajectory of neuropharmacology. Central to this paradigm was the discovery of the N-methyl-D-aspartate (NMDA) receptor—a ligand-gated ion channel critical for synaptic plasticity, memory formation, and excitotoxicity. This whitepaper provides a comprehensive analysis of N-methylated glutamate analogs, tracing their history from Jeff Watkins’ pioneering synthesis to modern, subtype-selective drug development.

Historical Context: The Genesis of the NMDA Receptor Concept

In the 1950s, researchers including David Curtis and Jeff Watkins began establishing L-glutamate as a major excitatory neurotransmitter[1]. However, early iontophoretic experiments showed little stereospecificity between the D- and L-forms of glutamate and aspartate, which puzzled researchers expecting a highly specific receptor-mediated phenomenon[2].

To probe the structure-activity relationships of these amino acids, Jeff Watkins synthesized a series of analogs in 1962, most notably N-methyl-D-aspartic acid (NMDA) [2]. Watkins and physiologist Richard Evans later utilized NMDA, alongside newly discovered selective antagonists like D-2-amino-5-phosphonopentanoate (D-AP5), to definitively prove the existence of discrete receptor subtypes[3][4].

A critical breakthrough in NMDA receptor mechanics was the discovery of the magnesium (Mg²⁺) block . Watkins and colleagues demonstrated that extracellular Mg²⁺ exerts a voltage-dependent, non-competitive block on the NMDA receptor channel[5]. This established the NMDA receptor as a "coincidence detector" requiring both presynaptic glutamate release and postsynaptic depolarization (to expel the Mg²⁺ plug) for activation—a foundational mechanism for Long-Term Potentiation (LTP) and memory[4].

Chemical Synthesis of N-Methyl-D-Aspartic Acid

The historical synthesis of N-methylated amino acids often relied on Fischer's three-step route or toxic methylating agents like methyl iodide, which suffered from poor enantiomeric excess (ee) and the risk of over-methylation (forming dimethylated derivatives)[6][7].

Step-by-Step Methodology: Reductive Amination Protocol

Objective: Synthesize optically pure N-methyl-D-aspartic acid avoiding toxic methylation reagents.

• Substrate Preparation: Dissolve 1.0 equivalent of D-aspartic acid in a co-solvent system of methanol and water (4:1 ratio) to ensure complete solubility of the zwitterionic amino acid.

• Imine Formation: Cool the reaction vessel to 0°C. Dropwise, add 1.1 equivalents of aqueous formaldehyde (HCHO, 37% solution). Stir for 30 minutes. Causality: Strict stoichiometric control of formaldehyde prevents the formation of N,N-dimethylated impurities.

• Reductive Condensation: Slowly add 1.5 equivalents of sodium borohydride (NaBH₄) in small portions to manage the exothermic release of hydrogen gas. The hydride selectively reduces the transient imine intermediate to the N-methyl derivative[8][9].

• Quenching: Allow the reaction to warm to room temperature and stir for 2 hours. Quench the excess NaBH₄ by carefully adjusting the pH to 3.0 using 1M HCl.

• Purification: Concentrate the mixture under reduced pressure. Purify the crude product via cation-exchange chromatography (e.g., Dowex 50W) followed by recrystallization from aqueous ethanol. Yield: ~70% overall yield with an enantiomeric excess (ee) >99.5%[6].

Reductive Amination Workflow for N-Methyl-D-Aspartic Acid Synthesis.

NMDA Receptor Pharmacology & Mechanistic Signaling

The NMDA receptor is a heterotetrameric complex typically composed of two obligatory GluN1 subunits and two variable GluN2 (A-D) or GluN3 subunits[10]. Activation requires the concurrent binding of glutamate to the GluN2 subunit and a co-agonist (glycine or D-serine) to the GluN1 subunit[11].

Ionotropic vs. Metabotropic Signaling

Historically, NMDA receptors were viewed strictly as ionotropic channels, where activation leads to calcium (Ca²⁺) influx, triggering calmodulin-dependent protein kinase II (CaMKII) and subsequent synaptic plasticity[10][11].

However, recent evidence confirms that NMDA receptors also operate via metabotropic signaling—transducing signals without ion flux. This metabotropic operation is highly subunit-dependent:

• GluN2A Subunits: Preferentially activate the Akt-CREB signaling pathway, promoting neuronal survival and neuroprotection[12].

• GluN2B Subunits: Link to the PI3K-PKC-NOX2 pathway. NOX2 activation triggers superoxide production, making GluN2B the primary driver of pro-death signaling and excitotoxicity during events like cerebral ischemia[12].

NMDA Receptor Ionotropic and Metabotropic Signaling Pathways.

Evolution of N-Methylated Analogs in Drug Development

Because overactivation of the NMDA receptor leads to excitotoxicity (implicated in Alzheimer's, Parkinson's, and ischemic stroke), it has been a prime target for drug discovery[13][14]. However, early high-affinity competitive antagonists completely blocked excitatory transmission, causing severe psychotomimetic side effects and motor impairment.

This led to the development of distinct pharmacological classes:

• Uncompetitive Antagonists (Channel Blockers): Drugs like Memantine (an adamantane derivative synthesized originally in 1963 and recognized as an NMDA antagonist in 1989) enter the channel pore only after it opens. Memantine has a fast off-rate, allowing it to block pathological tonic overactivation while sparing physiological synaptic transmission. It is currently approved for moderate-to-severe Alzheimer's disease[14].

• Non-Competitive Antagonists: Ketamine blocks the NMDA receptor pore and is utilized as a potent anti-hyperalgesic for non-neuropathic and neuropathic pain, as well as a rapid-acting antidepressant[15][16].

• Subtype-Selective Allosteric Modulators: To avoid the side effects of pan-NMDA blockade, modern drug development focuses on subunit selectivity. Negative Allosteric Modulators (NAMs) targeting the GluN2B subunit aim to halt pro-death signaling, while GluN2A-selective ligands (e.g., TCN-201) are being investigated to fine-tune network excitability[17].

Quantitative Data: Pharmacological Profiles of Key NMDA Ligands

Compound Name	Ligand Classification	Target Site / Mechanism	Primary Clinical / Research Application
N-Methyl-D-Aspartate (NMDA)	Full Agonist	GluN2 Glutamate-binding site	Foundational research tool; induces excitotoxicity models[2][14].
D-AP5 (D-APV)	Competitive Antagonist	GluN2 Glutamate-binding site	In vitro research (LTP/LTD mapping); highly selective[3][4].
Memantine	Uncompetitive Antagonist	Open channel pore (fast off-rate)	Neuroprotection; Alzheimer's disease treatment[14].
Ketamine	Non-competitive Antagonist	Open channel pore	Anesthesia, chronic pain management, treatment-resistant depression[15][16].
TCN-201	Negative Allosteric Modulator	GluN1/GluN2A interface	Research tool for GluN2A-specific CNS disorders[17].

Conclusion

The journey from Jeff Watkins' synthesis of N-methyl-D-aspartic acid to the deployment of sophisticated, subtype-selective allosteric modulators represents a triumph of rational drug design. By understanding the causal links between chemical structure, receptor subunit composition, and downstream intracellular signaling (ionotropic vs. metabotropic), researchers continue to unlock targeted therapies for debilitating neurological and psychiatric disorders.

References

• NMDA receptor - Wikipedia. Wikipedia. [Link]

• The NMDA receptor concept: origins and development. Oxford Academic. [Link]

• Sodium Borohydride: A Versatile Reagent in the Reductive N-Monoalkylation of α-Amino Acids and α-Amino Methyl Esters. ResearchGate. [Link]

• Improved and Large-Scale Synthesis of N-methyl-D-aspartic Acid. ResearchGate. [Link]

• Alpha-N-methylation of amino acids.

• Treatment of Cerebral Ischemia Through NMDA Receptors: Metabotropic Signaling and Future Directions. Frontiers. [Link]

• Activation of NMDA receptors in brain endothelial cells increases transcellular permeability. NIH. [Link]

• Editorial[Hot Topic: NMDA Receptors as Targets in Medicinal Chemistry]. Bentham Science. [Link]

• Discovery of GluN2A subtype-selective N-methyl-d-aspartate (NMDA) receptor ligands. ResearchGate. [Link]

• The 1980s: d-AP5, LTP and a Decade of NMDA Receptor Discoveries. NIH. [Link]

• Philippe Ascher - The History of Neuroscience in Autobiography. Society for Neuroscience. [Link]

• Ketamine for Non-Neuropathic Pain. IntechOpen. [Link]

• Effectivity Comparison of Ketamine and Morphine as Post-Operative Analgesic in Spinal Surgery. Garuda. [Link]

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• 7. EP2110380A1 - Alpha-N-methylation of amino acids - Google Patents [patents.google.com]
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• 9. discovery.researcher.life [discovery.researcher.life]
• 10. Activation of NMDA receptors in brain endothelial cells increases transcellular permeability - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Frontiers | Treatment of Cerebral Ischemia Through NMDA Receptors: Metabotropic Signaling and Future Directions [frontiersin.org]
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• 17. researchgate.net [researchgate.net]

Advanced Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH: Structural Mechanics and SPPS Applications

Executive Summary

In the rapidly evolving landscape of peptide therapeutics, overcoming the inherent limitations of native peptides—namely, poor oral bioavailability and rapid proteolytic degradation—is paramount. Fmoc-N-Me-Glu(OtBu)-OH has emerged as a critical building block in modern medicinal chemistry for synthesizing highly stable, conformationally constrained peptide analogs[1]. By introducing an N-methylated glutamic acid residue into a peptide backbone, drug development professionals can significantly enhance a molecule's pharmacokinetic profile. This guide provides an in-depth analysis of the structural mechanics of Fmoc-N-Me-Glu(OtBu)-OH and field-proven, self-validating protocols for its incorporation via Solid-Phase Peptide Synthesis (SPPS).

Structural & Chemical Identity

Fmoc-N-Me-Glu(OtBu)-OH is an extensively protected, N-methylated derivative of L-glutamic acid. The strategic placement of orthogonal protecting groups ensures that the molecule remains stable during synthesis while allowing for precise, site-directed coupling.

Quantitative Data Summary

The following table summarizes the core physicochemical identifiers and quantitative data for Fmoc-N-Me-Glu(OtBu)-OH[1],:

Property	Value
IUPAC Name	(2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid
CAS Number	200616-40-6
Molecular Formula	C₂₅H₂₉NO₆
Molecular Weight	439.50 g/mol
SMILES String	CN(C(=O)OCC1C2=CC=CC=C2C2=CC=CC=C21)C(=O)O
Typical Purity (HPLC)	≥98.0%
Storage Temperature	2-8°C

Structural Domain Analysis

The molecule is engineered with four distinct functional domains, each serving a specific mechanistic purpose during SPPS:

Structural functional domains of Fmoc-N-Me-Glu(OtBu)-OH.

The Mechanistic Causality of N-Methylation

The decision to incorporate Fmoc-N-Me-Glu(OtBu)-OH into a peptide sequence (such as in the development of long-acting GLP-1 receptor agonists) is driven by three causal mechanisms[2]:

• Protease Resistance via Steric Shielding: The N-methyl group introduces significant steric bulk directly at the amide bond. This physical barrier prevents proteolytic enzymes (e.g., DPP-IV) from accessing and hydrolyzing the peptide backbone, drastically extending the biological half-life.

• Enhanced Membrane Permeability: Native peptide backbones are highly polar due to the presence of amide hydrogen bond donors (N-H). N-methylation replaces this proton with a methyl group, reducing the desolvation penalty required for the peptide to transit across lipophilic cellular membranes.

• Conformational Constraint: The bulky N-methyl group restricts the ϕ (phi) and ψ (psi) dihedral angles of the peptide backbone. This pre-organizes the peptide into a specific bioactive conformation (often favoring cis-amide bond formations or specific β -turns), which can increase target receptor affinity and selectivity.

Solid-Phase Peptide Synthesis (SPPS) Workflows

While coupling Fmoc-N-Me-Glu(OtBu)-OH onto a growing peptide chain is relatively straightforward, the subsequent step—coupling the next amino acid onto the newly exposed N-methylated secondary amine—is notoriously difficult[2]. The secondary amine is highly sterically hindered and exhibits reduced nucleophilicity.

To overcome this, standard coupling reagents (like DIC/HOBt or HBTU) are insufficient. HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) must be utilized. The nitrogen atom at position 7 of the HOAt ring in HATU acts as a neighboring basic group, facilitating proton transfer during the amine's attack on the activated ester, which is critical for hindered secondary amines.

Furthermore, the standard Kaiser (ninhydrin) test relies on the formation of Ruhemann's purple, which requires a primary amine. It will yield a false negative for the secondary amine of N-Me-Glu. Therefore, the Chloranil Test must be employed as a self-validating analytical checkpoint[3],[4].

Experimental Protocol: Difficult Coupling onto N-Me-Glu

Objective: Couple the subsequent Fmoc-protected amino acid onto the sterically hindered secondary amine of the resin-bound N-Me-Glu residue.

Reagents:

• Fmoc-Amino Acid (4.0 equivalents)

• HATU (3.9 equivalents)

• N,N-Diisopropylethylamine (DIPEA) (8.0 equivalents)

• N,N-Dimethylformamide (DMF) (Peptide synthesis grade)

Step-by-Step Methodology:

• Resin Preparation: Ensure the resin-bound N-Me-Glu peptide has been fully Fmoc-deprotected (using 20% piperidine in DMF for 2 x 10 mins) and washed thoroughly with DMF (5x) and DCM (3x).

• Pre-Activation: In a separate vial, dissolve the Fmoc-Amino Acid and HATU in a minimal volume of DMF. Add DIPEA to initiate activation. Allow the mixture to pre-activate for exactly 2 minutes (prolonged activation with HATU can lead to guanidinylation of the amine).

• Coupling: Transfer the activated mixture to the reaction vessel containing the resin.

• Agitation & Heating: Agitate the mixture for 2 to 4 hours. For highly recalcitrant sequences, gentle microwave heating (e.g., 50°C for 30 minutes) or the addition of chaotropic salts (e.g., 0.1 M LiCl) can disrupt aggregation and improve yields.

• Washing: Drain the reaction vessel and wash the resin with DMF (5x) and DCM (3x).

Experimental Protocol: The Chloranil Test (Self-Validation)

Objective: Qualitatively verify the complete acylation of the secondary amine[3],[5].

Reagents:

• Reagent A: 2% acetaldehyde in DMF (v/v)

• Reagent B: 2% p-chloranil in DMF (w/v)

Step-by-Step Methodology:

• Sampling: Withdraw 1-5 mg of the washed resin beads and place them in a small, transparent glass test tube.

• Reagent Addition: Add 1 drop of Reagent A followed immediately by 1 drop of Reagent B to the beads.

• Incubation: Allow the mixture to stand at room temperature for exactly 5 minutes.

• Interpretation:

  • Colorless to pale yellow beads: Negative result. The secondary amine has been successfully coupled. Proceed to the next synthesis step.

  • Dark blue or green beads: Positive result. Unreacted secondary amines remain. Do not proceed. Repeat the coupling step (double coupling) using fresh reagents before moving forward.

SPPS workflow highlighting the difficult coupling onto the N-methylated secondary amine.

References

• BenchChem.A Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH: Properties and Applications in Peptide Synthesis.
• Sigma-Aldrich.Fmoc-N-Me-Glu(OtBu)-OH Novabiochem 200616-40-6.
• BenchChem.Application Notes and Protocols for Fmoc-N-Me-Glu(OtBu)-OH in Solid-Phase Peptide Synthesis (SPPS).
• AAPPTec.Monitoring of Peptide Coupling and Capping; Coupling Tests.
• ACS Publications.Color Test for Selective Detection of Secondary Amines on Resin and in Solution.
• Chemtips.Solid Phase Peptide Synthesis: Keeping Track (Chloranil Test).

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• 5. chemtips.wordpress.com [chemtips.wordpress.com]

An In-Depth Technical Guide to the Safe Handling of N-Methyl-L-glutamic Acid Hydrochloride (N-Me-Glu-OH.HCl)

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Methyl-L-glutamic acid hydrochloride (N-Me-Glu-OH.HCl) is a derivative of the excitatory amino acid L-glutamic acid. Its unique structural modification, the N-methylation of the alpha-amino group, imparts distinct physicochemical and pharmacological properties. This modification can enhance metabolic stability and alter receptor binding profiles, making it a compound of significant interest in neuroscience research and drug development. As with any chemical entity in a laboratory setting, a thorough understanding of its properties and associated hazards is paramount for ensuring the safety of personnel and the integrity of experimental outcomes. This guide provides a comprehensive overview of the safety data, handling precautions, and essential technical information for N-Me-Glu-OH.HCl, tailored for the scientific community.

Physicochemical and Hazard Profile

A foundational understanding of the physicochemical properties of N-Me-Glu-OH.HCl is critical for its safe handling and use in experimental protocols.

Chemical Identity

Property	Value	Source
Chemical Name	N-Methyl-L-glutamic acid hydrochloride	[1]
Synonyms	H-L-MeGlu-OH.HCl, N-alpha-Methyl-L-glutamic acid hydrochloride	Santa Cruz Biotechnology
CAS Number	6753-62-4	[1]
Molecular Formula	C6H11NO4•HCl	[1]
Molecular Weight	197.66 g/mol	[1]
Appearance	White to off-white solid	[2]

Predicted Physicochemical Data for the Free Amino Acid (N-Methyl-L-glutamic acid)

While experimental data for the hydrochloride salt is limited, the properties of the free amino acid provide valuable insights. The hydrochloride salt is expected to be more acidic and have higher water solubility.

Property	Predicted Value	Source
Melting Point	~200 °C (decomposes)	[3]
Boiling Point	330.2 °C	[3]
Water Solubility	32.1 g/L at 25 °C	[3]
pKa values	1.58 (strongest acidic), 4.07 (side-chain COOH), 10.62 (ammonium)	[3]

Hazard Identification and GHS Classification

• Skin Corrosion/Irritation: The acidic nature of the hydrochloride salt may cause skin irritation upon prolonged or repeated contact.

• Serious Eye Damage/Eye Irritation: As a powdered, acidic compound, it is likely to cause serious eye irritation or damage.

• Respiratory Irritation: Inhalation of the dust may cause respiratory tract irritation.

It is prudent to handle N-Me-Glu-OH.HCl as a hazardous substance until more definitive toxicological data becomes available.

Exposure Controls and Personal Protection

A multi-layered approach to exposure control is essential when working with powdered chemical compounds.

Engineering Controls

• Ventilation: All handling of N-Me-Glu-OH.HCl powder should be conducted in a well-ventilated area. A chemical fume hood is strongly recommended, especially when weighing or transferring the powder, to minimize the risk of inhalation[2].

• Containment: For procedures with a higher risk of aerosolization, consider the use of a glove box or other containment solutions.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling N-Me-Glu-OH.HCl:

• Eye Protection: Chemical safety goggles that provide a complete seal around the eyes are essential to protect against dust particles and potential splashes[2]. Standard safety glasses with side shields do not offer sufficient protection.

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, should be worn. Gloves must be inspected for any signs of damage before use and should be changed immediately if contaminated[2].

• Body Protection: A laboratory coat should be worn to protect the skin and clothing.

• Respiratory Protection: In situations where engineering controls are not sufficient to control airborne dust, a NIOSH-approved N95 or higher-rated particulate respirator should be used.

Caption: Personal Protective Equipment (PPE) workflow for handling N-Me-Glu-OH.HCl.

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is crucial for maintaining a safe laboratory environment and ensuring the stability of the compound.

Handling

• Avoid Dust Formation: Handle the solid material carefully to avoid generating dust. Use appropriate tools for transferring the powder, such as a spatula or a powder funnel[2].

• Weighing: Weigh the compound in a fume hood or on a balance with a draft shield.

• Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid splashing. For aqueous solutions, be aware that the dissolution may be exothermic.

• pH Considerations: Given the acidic nature of the hydrochloride salt, the resulting aqueous solution will be acidic. This should be taken into account when planning experiments and choosing compatible materials.

• Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.

Storage

• Container: Keep the container tightly closed to prevent moisture absorption and contamination[2].

• Temperature: Store in a cool, dry, and well-ventilated place. Some suppliers recommend storage at -20°C for long-term stability[5].

• Segregation: Store away from incompatible materials, such as strong bases and oxidizing agents.

First-Aid and Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First-Aid Measures

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention[4].

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. If irritation persists, seek medical attention[2].

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention[2].

• Ingestion: Do not induce vomiting. Rinse the mouth with water and drink plenty of water. Seek immediate medical attention[4].

Spill and Leak Procedures

• Small Spills: For small spills of the solid material, carefully sweep or scoop up the powder, avoiding dust generation, and place it into a labeled container for disposal. Clean the spill area with a wet cloth or paper towel.

• Large Spills: Evacuate the area and prevent entry. If the spill is large or if there is significant dust in the air, contact your institution's environmental health and safety department.

• Solution Spills: For spills of solutions, absorb the liquid with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable container for disposal. The spill area should then be cleaned and neutralized if necessary.

Caption: General spill response workflow for N-Me-Glu-OH.HCl.

Stability, Degradation, and Disposal

Understanding the stability of N-Me-Glu-OH.HCl is crucial for experimental design and data interpretation.

Stability and Degradation

• Hydrolysis: The ester linkage in some derivatives of glutamic acid can be susceptible to hydrolysis, particularly at non-neutral pH. While N-Me-Glu-OH.HCl does not have an ester group, the amide bonds in peptides containing N-methylated amino acids can have altered stability[6]. The stability of N-Me-Glu-OH.HCl in aqueous solutions over time, especially at different pH values and temperatures, should be considered. It is advisable to prepare fresh solutions for each experiment or to conduct stability studies under the specific experimental conditions.

• Thermal Decomposition: The thermal degradation of glutamic acid can produce compounds such as succinimide and pyrrole[7]. Similar decomposition products may be expected for N-Me-Glu-OH.HCl at elevated temperatures.

Waste Disposal

• Solid Waste: Dispose of solid N-Me-Glu-OH.HCl and any contaminated materials (e.g., gloves, weighing paper) in a designated and properly labeled hazardous waste container.

• Liquid Waste: Aqueous solutions of N-Me-Glu-OH.HCl are acidic. Depending on local regulations, it may be necessary to neutralize the solution before disposal. Always follow your institution's guidelines for chemical waste disposal.

Analytical Methods for Quality Control

Ensuring the purity and identity of N-Me-Glu-OH.HCl is a critical aspect of its use in research.

• High-Performance Liquid Chromatography (HPLC): HPLC coupled with a suitable detector (e.g., UV, MS) is a common method for assessing the purity of amino acid derivatives. A reversed-phase C18 column is often used[8].

• Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of the compound[8].

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can provide detailed structural information and confirm the identity of the compound.

Conclusion

N-Methyl-L-glutamic acid hydrochloride is a valuable tool for researchers in the fields of neuroscience and drug development. While it presents manageable hazards, a thorough understanding of its properties and strict adherence to safety protocols are non-negotiable. By implementing the engineering controls, personal protective equipment, and handling procedures outlined in this guide, researchers can work safely and effectively with this compound, paving the way for new scientific discoveries.

References

• Grokipedia. N-Methyl-L-glutamic acid. [Link]

• Wikipedia. N-Methyl-L-glutamic acid. [Link]

• PMC. N-methylation of amino acids in Gelatinase Biosynthesis-Activating Pheromone (GBAP) Identifies Key Site for Stability Enhancement with Retention of the Enterococcus faecalis Fsr Quorum Sensing Circuit Response. [Link]

• PubChem. N-methyl-L-glutamic acid. [Link]

• Exposome-Explorer - IARC. N-Methylglutamic acid (Compound). [Link]

• PMC. Engineering of a Peptide α‐N‐Methyltransferase to Methylate Non‐Proteinogenic Amino Acids. [Link]

• ResearchGate. Molecular Products from the Thermal Degradation of Glutamic Acid. [Link]

• Google Patents. Synthesis of N-Alkyl Amino Acids.

• PMC. HPLC determination of acidic d-amino acids and their N-methyl derivatives in biological tissues. [Link]

• Agilent. Quantitative Analysis of Underivatized Glutamine, Glutamic Acid, Asparagine, and Aspartic Acid in Cell Media using Agilent 6460 Triple Quadrupole LC/MS. [Link]

• Google Patents.

• Joint Research Centre. Evaluation Report on the Analytical Methods submitted in connection with the Application for Authorisation of a Feed Additive. [Link]

• YouTube. 396 BCH3023 Hydrolysis Reactions of Proteins Yielding Amino Acids. [Link]

• Sciforum. Surprise in the Lithium Hydroxide Hydrolysis of a NXO-Compound. [Link]

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• 6. N-methylation of amino acids in Gelatinase Biosynthesis-Activating Pheromone (GBAP) Identifies Key Site for Stability Enhancement with Retention of the Enterococcus faecalis Fsr Quorum Sensing Circuit Response - PMC [pmc.ncbi.nlm.nih.gov]
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Engineering Next-Generation Ergogenic Peptides: The Role of N-Methylated Amino Acid Derivatives

Executive Summary

The pursuit of advanced ergogenic aids—compounds that enhance physical performance, stamina, and recovery—has historically relied on standard amino acid supplementation. However, the efficacy of natural amino acids like glutamine and glutamate is severely bottlenecked by rapid enzymatic degradation and poor cellular permeability.

As a Senior Application Scientist, I have observed that the paradigm is shifting toward engineered peptide derivatives. By utilizing synthetic building blocks such as Fmoc-N-Me-Glu(OtBu)-OH (CAS 200616-40-6)[1], we can synthesize N-methylated peptide analogs that overcome these pharmacokinetic limitations. This whitepaper provides an in-depth technical analysis of the ergogenic potential of N-methylated glutamate derivatives, detailing the chemical causality behind their efficacy, the synthetic workflows required to produce them, and the self-validating protocols necessary to prove their stability.

The Chemical Foundation: Why N-Methylation?

Fmoc-N-Me-Glu(OtBu)-OH is a specialized glutamic acid derivative designed for Solid-Phase Peptide Synthesis (SPPS)[1]. Its structure features an N-terminal fluorenylmethoxycarbonyl (Fmoc) protecting group, a tert-butyl (OtBu) ester protecting the side chain, and critically, a methyl group attached to the α-amino nitrogen[1].

The decision to incorporate N-methylated amino acids into a peptide sequence is driven by two fundamental structural and energetic consequences:

• Metabolic Stability via Steric Shielding: N-methylation replaces a standard hydrogen bond donor (NH) with a bulky methyl group (N-CH₃)[2]. This introduces significant steric hindrance that physically blocks the active sites of endopeptidases, shielding the adjacent peptide bonds from proteolytic cleavage[3].

• Enhanced Membrane Permeability: By eliminating an intramolecular hydrogen bond donor, the overall polarity of the peptide is reduced, significantly increasing its lipophilicity[3]. This allows the peptide to more easily cross lipid bilayers, including the intestinal epithelium and the Blood-Brain Barrier (BBB).

Quantitative Data: Pharmacokinetic Enhancements

The following table summarizes the typical pharmacokinetic improvements observed when transitioning from a standard glutamate-containing peptide to an N-methylated analog.

Pharmacokinetic Parameter	Standard Glutamate Peptide	N-Methylated Glutamate Analog	Mechanistic Causality
Serum Half-Life ( t1/2​ )	< 30 minutes	> 24 hours	Steric bulk prevents protease docking and subsequent enzymatic hydrolysis.
Apparent Permeability ( Papp​ )	< 1×10−6 cm/s	> 10×10−6 cm/s	Removal of the H-bond donor increases lipophilicity and transcellular diffusion.
SPPS Coupling Yield	> 98% (Standard conditions)	75-85% (Requires optimization)	The secondary amine is sterically hindered, reducing nucleophilic attack efficiency.

Mechanisms of Ergogenic Action

Amino acids and their derivatives are widely recognized for their ergogenic potential, influencing anabolic hormone secretion, fuel supply during exercise, and the delay of fatigue[4]. Glutamine and glutamate, in particular, play vital roles in ammonia buffering, glycogen synthesis, and neurotransmission[5].

During exhaustive exercise, blood and brain ammonia levels spike, leading to central fatigue. The brain synthesizes glutamine from glutamate to detoxify this ammonia[5]. However, oral supplementation of natural glutamate is highly inefficient due to first-pass metabolism. By utilizing N-methylated glutamate derivatives, we achieve a prolonged serum half-life and enhanced BBB penetration, allowing the compound to act directly on the Central Nervous System (CNS) to modulate NMDA receptors and delay central fatigue, while simultaneously supporting peripheral ammonia clearance.

Caption: Ergogenic signaling pathways of N-methylated glutamate derivatives across tissues.

Synthetic Workflow: Overcoming Steric Hindrance

Incorporating Fmoc-N-Me-Glu(OtBu)-OH introduces significant synthetic complexity[3]. The secondary amine of the N-methylated residue is a poor nucleophile. When coupling the subsequent amino acid onto this N-methylated residue, standard reagents (e.g., HBTU/HOBt) often fail, leading to des-methyl deletion sequences.

Causality in Reagent Selection: To overcome this, we must use highly reactive uronium salts like HATU combined with HOAt . The 7-aza nitrogen in HOAt provides a neighboring group effect that accelerates the nucleophilic attack onto the sterically hindered secondary amine.

Step-by-Step SPPS Methodology

• Resin Preparation: Swell Rink Amide resin in Dimethylformamide (DMF) for 30 minutes to maximize surface area exposure.

• Fmoc Deprotection: Treat with 20% piperidine in DMF (2 x 10 mins). Causality: Removes the N-terminal Fmoc group to expose the primary amine for the first coupling.

• Coupling Fmoc-N-Me-Glu(OtBu)-OH:

  • Pre-activate 4 equivalents of Fmoc-N-Me-Glu(OtBu)-OH with 3.9 eq HATU and 8 eq N,N-Diisopropylethylamine (DIEA) in DMF for 3 minutes.

  • Add to resin and agitate for 2 hours at room temperature.

• Coupling the Subsequent Amino Acid (Critical Step):

  • Because the N-methyl group severely hinders the growing chain, perform a double coupling of the next amino acid using HATU/HOAt at an elevated temperature (e.g., 50°C using microwave-assisted SPPS) for 1 hour per cycle.

• Cleavage and Global Deprotection: Treat the resin with a cleavage cocktail (95% TFA, 2.5% TIPS, 2.5% H₂O) for 2 hours. Causality: TFA cleaves the peptide from the resin and removes the OtBu side-chain protecting group.

Caption: Step-by-step Solid-Phase Peptide Synthesis (SPPS) workflow for N-methylated amino acids.

Self-Validating Experimental Protocols

In drug development, a protocol is only as reliable as its internal controls. The following assays are designed as self-validating systems to ensure that the data generated regarding the ergogenic peptide's stability and permeability is an artifact of the molecule itself, not experimental error.

Protocol 1: Self-Validating Proteolytic Stability Assay (Serum Half-Life)

To prove that N-methylation imparts metabolic stability, we must incubate the peptide in human serum. However, serum protease activity varies by batch. A self-validating assay must prove the serum is active while simultaneously proving the test peptide is stable.

Methodology:

• Preparation: Thaw human serum and centrifuge at 10,000 x g to remove lipids.

• Co-Incubation (The Validation Step): Prepare a reaction mixture containing:

  • 100 µM of the N-methylated test peptide.

  • 100 µM of Substance P (a highly labile natural peptide acting as a Positive Control for Degradation).

  • 100 µM of Cyclosporine A (a highly stable cyclic peptide acting as a Negative Control for Non-Specific Loss).

• Sampling: Incubate at 37°C. Extract 50 µL aliquots at 0, 1, 2, 4, 8, and 24 hours.

• Quenching: Immediately quench each aliquot by adding 50 µL of ice-cold 1% Trichloroacetic acid (TCA) in acetonitrile to precipitate serum proteins.

• Analysis: Centrifuge and analyze the supernatant via LC-MS/MS. Validation Logic: The assay is only considered valid if Substance P degrades completely within 2 hours (proving protease activity) AND Cyclosporine A remains >95% intact at 24 hours (proving no non-specific binding or precipitation occurred).

Protocol 2: Caco-2 Cell Permeability Assay

To evaluate the enhanced lipophilicity and oral bioavailability of the N-methylated derivative, we use a Caco-2 monolayer model.

Methodology:

• Monolayer Integrity (Pre-Validation): Measure the Trans-Epithelial Electrical Resistance (TEER) of the Caco-2 monolayers. Only use wells with a TEER > 300 Ω·cm² to ensure tight junction integrity.

• Dosing: Apply 10 µM of the test peptide to the apical chamber (pH 6.5) and Hank's Balanced Salt Solution (HBSS) to the basolateral chamber (pH 7.4).

• Reference Controls: In parallel wells, dose Propranolol (High permeability marker) and Atenolol (Low permeability marker).

• Sampling & Post-Validation: After 2 hours, sample the basolateral chamber and quantify via LC-MS/MS. Immediately re-measure TEER. Validation Logic: If the post-assay TEER drops below 250 Ω·cm², the peptide was cytotoxic and artificially inflated permeability results. The assay is only valid if TEER remains stable, Propranolol shows Papp​>20×10−6 cm/s, and Atenolol shows Papp​<1×10−6 cm/s.

Conclusion

The ergogenic potential of amino acid derivatives is vastly expanded through targeted chemical modifications. By utilizing Fmoc-N-Me-Glu(OtBu)-OH as a foundational building block, researchers can engineer glutamate analogs that resist proteolytic degradation and readily cross biological membranes. While the synthetic incorporation of N-methylated residues requires advanced, sterically-optimized SPPS protocols, the resulting pharmacokinetic enhancements offer a highly promising avenue for the development of next-generation, orally bioavailable ergogenic therapeutics.

References

• Title: Should My Peptide Be Methylated? Source: LifeTein URL: [Link]

• Title: Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals Source: NIH / Molecules URL: [Link]

• Title: Effects of Amino Acid Derivatives on Physical, Mental, and Physiological Activities Source: ResearchGate URL: [Link]

• Title: Glutamine as an Anti-Fatigue Amino Acid in Sports Nutrition Source: MDPI / Nutrients URL: [Link]

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• 2. Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

A Technical Guide to Proximity Ligation Assay (PLA) for Drug Discovery Professionals

Abstract

The Proximity Ligation Assay (PLA) is a powerful and highly sensitive immunoassay that enables the in situ detection, visualization, and quantification of protein-protein interactions, post-translational modifications, and single-protein expression.[1][2] By converting protein recognition events into amplifiable DNA signals, PLA provides single-molecule resolution, making it an invaluable tool in drug development for mechanism-of-action studies, biomarker validation, and quantifying drug-target engagement directly within the cellular context.[3][4][5] This guide provides a comprehensive overview of the PLA methodology, detailing its core principles, a step-by-step workflow, key applications in pharmacology, and robust data analysis and troubleshooting strategies.

The Core Principle of Proximity Ligation

The Proximity Ligation Assay (PLA) uniquely combines the specificity of antibody-based detection with the signal amplification power of nucleic acid technologies.[6][7] The fundamental requirement for a signal to be generated is that two target epitopes must be in very close proximity, typically less than 40 nanometers (nm) apart.[3][8][9] This distance is dictated by the combined size of the primary and secondary antibodies bridging the gap between the targets.[1]

The process unfolds in a series of precise molecular steps:

• Dual Recognition: The assay begins with the binding of two primary antibodies, raised in different species (e.g., mouse and rabbit), to their respective protein targets of interest.[10]

• Proximity Probe Binding: Secondary antibodies, known as PLA probes, are introduced. Each PLA probe has a unique, short DNA oligonucleotide (termed PLUS or MINUS) covalently attached. These probes bind specifically to the primary antibodies.[1][11]

• Proximity-Dependent Ligation: If the two target proteins are within the 40 nm range, the PLUS and MINUS oligonucleotides are brought close enough to be bridged by two subsequently added connector oligonucleotides. A DNA ligase then enzymatically joins the ends to form a closed, circular DNA molecule.[1][8] This circularization event is the cornerstone of the assay's specificity; if the proteins are not in close proximity, no circular template is formed.[6]

• Signal Amplification: The newly formed DNA circle serves as a template for Rolling Circle Amplification (RCA). A DNA polymerase (e.g., Phi29 polymerase) binds to the template and synthesizes a long, single-stranded DNA product containing hundreds or thousands of concatenated copies of the original circle's sequence.[3][10]

• Detection: Finally, fluorescently labeled oligonucleotides complementary to the amplified RCA product are added. These detection probes hybridize to the repeated sequences, resulting in a highly concentrated fluorescent spot. Each discrete spot, or "PLA signal," represents a single instance of the detected molecular event.[1][10]

This entire process converts a protein-level event into a distinct, visually quantifiable signal, offering exceptional sensitivity and specificity.[7]

Caption: The core principle of the Proximity Ligation Assay (PLA).

Methodological Deep Dive: The PLA Workflow

A successful PLA experiment hinges on meticulous execution and the inclusion of self-validating controls at every stage. The workflow can be broken down into sample preparation, immunolabeling, ligation, amplification, and imaging.

Caption: A typical experimental workflow for in situ PLA.

Step-by-Step Experimental Protocol

1. Sample Preparation

• Fixation: Adherent cells or tissue sections are fixed to preserve cellular architecture and protein localization. 4% paraformaldehyde (PFA) for 10-20 minutes at room temperature is a common starting point.[1]

• Permeabilization: For intracellular targets, the cell membrane must be permeabilized to allow antibody entry. This is often achieved with detergents like Triton X-100 or saponin.[1]

• Causality: The choice of fixation and permeabilization method is critical and must be optimized for the specific antibodies and epitopes being targeted, as harsh treatments can mask epitopes or alter protein conformation.[10]

2. Blocking

• Procedure: Samples are incubated in a blocking solution for 1 hour at 37°C.[1] Commercial PLA kits often provide an optimized blocking buffer.

• Causality: This step is essential to saturate non-specific binding sites on the sample, thereby preventing antibodies from binding randomly and reducing background signal, which is a common cause of false positives.[9][12]

3. Primary Antibody Incubation

• Procedure: Samples are incubated with a cocktail of two primary antibodies raised in different species (e.g., mouse IgG and rabbit IgG) diluted in an appropriate antibody diluent. Incubation is typically performed overnight at 4°C in a humidity chamber to ensure maximal binding.[1][10]

• Causality (Self-Validation): The single most critical component for a trustworthy PLA experiment is the specificity of the primary antibodies. Each antibody must be individually validated under the chosen fixation/permeabilization conditions by standard immunofluorescence (IF) or immunohistochemistry (IHC) to confirm it recognizes its intended target with minimal off-target binding.[10]

4. PLA Probe Incubation

• Procedure: After washing away unbound primary antibodies, samples are incubated with the PLUS and MINUS PLA probes (e.g., anti-mouse PLUS and anti-rabbit MINUS) for 1 hour at 37°C.[1]

• Causality: These secondary antibodies carry the DNA oligonucleotides. The 37°C incubation facilitates rapid and specific binding to their respective primary antibody targets.

5. Ligation

• Procedure: Following another wash step, a ligation mix containing connector oligonucleotides and DNA ligase is added. The incubation proceeds for 30 minutes at 37°C.[1][9]

• Causality: This enzymatic step is proximity-dependent. Only when PLA probes are close enough (<40 nm) can the connector oligonucleotides hybridize and be ligated into a circle.[6] Incomplete washes before this step can carry over excess buffer, diluting the reagents and reducing ligation efficiency.[13]

6. Amplification

• Procedure: The ligation mix is washed off, and an amplification mix containing DNA polymerase and fluorescently labeled oligonucleotides is added. The reaction is incubated for 100-120 minutes at 37°C.[1][9] This step is light-sensitive.

• Causality: The polymerase uses the ligated circle as a template to generate the long, easily detectable DNA product. The extended incubation time is necessary to generate a signal strong enough for single-molecule detection. For low-abundance targets, this time may be extended.[12]

7. Final Washes and Mounting

• Procedure: Final washes remove unbound amplification reagents. Samples are then mounted onto microscope slides using a mounting medium that typically contains a nuclear counterstain like DAPI.[1][10]

Key Applications in Drug Development

The ability of PLA to visualize and quantify molecular events in situ makes it a transformative tool for addressing key questions in drug discovery and development.[4][14]

Quantifying Drug-Target Engagement

Confirming that a drug binds its intended target within a cell is a critical step in development.[5][15] PLA can be adapted to directly measure this engagement. One approach involves using one antibody against the target protein and a second antibody that specifically recognizes the drug molecule itself or a tag conjugated to it. A PLA signal indicates that the drug is in close proximity to its target protein.

A more advanced variant, known as Target Engagement-Mediated Amplification (TEMA), uses oligonucleotide-conjugated drug molecules that can participate directly in the ligation reaction with an antibody-oligonucleotide probe, providing a direct readout of target binding.[16][17]

Caption: Visualizing drug-target engagement using PLA.

Biomarker Discovery and Validation

PLA is highly effective for validating candidate biomarkers, particularly those involving protein complexes or post-translational modifications (PTMs) that define a specific disease state or response to therapy.[7] For example, the phosphorylation of a receptor tyrosine kinase upon ligand binding can be specifically detected using one antibody against the receptor and another against the phosphotyrosine residue.[18] This allows for precise quantification of signaling pathway activation in patient tissues.

Characterizing Protein-Protein Interaction (PPI) Networks

Many drugs function by disrupting or stabilizing protein-protein interactions. PLA is ideally suited to study these mechanisms directly in cells.[9] Researchers can map PPI networks and observe how they are perturbed by a drug candidate, providing crucial insights into its mechanism of action and potential off-target effects.[19]

Data Analysis, Interpretation, and Controls

The output of a PLA experiment is a series of images containing fluorescent spots (PLA signals) against a background, with a nuclear counterstain (e.g., DAPI) to identify individual cells.[10]

Image Acquisition and Quantification

• Microscopy: Images are typically acquired using a fluorescence or confocal microscope.[1]

• Quantification: The number of PLA signals per cell or per unit area is quantified using image analysis software like ImageJ/FIJI or more specialized programs like Duolink® ImageTool.[1][10][20] The data is often presented as the average number of PLA spots per cell.[21]

Mandatory Controls for a Self-Validating System

To ensure the trustworthiness of PLA data, a rigorous set of controls is non-negotiable.

Control Type	Purpose	Expected Outcome
Single Primary Antibody	To test for non-specific binding of a single primary antibody and its corresponding PLA probe. Run a sample with only the mouse primary Ab and both PLA probes, and another with only the rabbit primary Ab.[10]	No or minimal PLA signal.
No Primary Antibodies	To assess background from non-specific binding of the PLA probes themselves. Run a sample with only the PLA probes.[12]	No PLA signal.
Biological Negative Control	To confirm the specificity of the interaction. Use a cell line known not to express one of the target proteins or a condition where the interaction is not expected to occur.	No or minimal PLA signal.
Biological Positive Control	To confirm the assay is working correctly. Use a system where the interaction is known to be robust. Two antibodies against different epitopes of the same highly expressed protein can also serve this purpose.[10]	High PLA signal.

Troubleshooting Common Issues

Issue	Probable Cause(s)	Suggested Solution(s)
No/Weak Signal	- Primary antibody concentration too low.- Inefficient ligation/amplification (e.g., residual wash buffer).- Target protein abundance is extremely low.	- Titrate primary antibodies to find optimal concentration via IF first.- Ensure complete removal of wash buffers before enzymatic steps.[12][13]- Increase amplification time.[12]
High Background Signal	- Primary antibody concentration too high.- Inadequate blocking.- Insufficient washing.- Sample autofluorescence.	- Titrate primary antibodies to reduce non-specific binding.[12]- Increase blocking time or use an optimized commercial blocking buffer.[9]- Increase the number and duration of wash steps.[12]- Use detection reagents in a different fluorescent channel (e.g., Red instead of Green).[10]

Future Directions and Advanced Techniques

The core PLA principle is continuously evolving, with new iterations expanding its capabilities for drug discovery.

• Solution-Phase PLA: For high-throughput analysis of proteins in biological fluids like plasma, enabling sensitive biomarker quantification without the imaging component.[7]

• PLA-Seq / Proximity Sequencing: Combining PLA with next-generation sequencing allows for highly multiplexed analysis of dozens of protein interactions simultaneously within single cells, opening new avenues for systems pharmacology.[7]

• PLA-Flow Cytometry: Adapting the PLA workflow for analysis by flow cytometry enables high-throughput quantification of protein interactions in suspension cells, providing statistically robust data from large cell populations.

By providing a robust, quantifiable, and visually intuitive readout of molecular events within the native cellular environment, the Proximity Ligation Assay stands as a cornerstone technology for modern drug discovery and development, bridging the gap between biochemical assays and in vivo efficacy.[5][14]

References

• A Step-by-Step Guide to the Proximity Ligation Assay (PLA) - CLYTE Technologies. (2025, September 8). CLYTE Technologies.

• Zhang, Y., et al. (2025, October 17). Proximity Ligation Assay: From a Foundational Principle to a Versatile Platform for Molecular and Translational Research. MDPI. [Link]

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• Proximity ligation assay. (n.d.). Wikipedia. Retrieved March 13, 2026, from [Link]

• Arnette, C., et al. (2021). Proximity Ligation Assay for Detecting Protein-Protein Interactions and Protein Modifications in Cells and Tissues In Situ. Current Protocols in Cell Biology, 91, e131. [Link]

• Wang, Y., et al. (2022). In situ Identification of Cellular Drug Targets in Mammalian Tissue. STAR Protocols, 3(2), 101344. [Link]

• Fernandez-Duran, I., et al. (2021). Proximity Ligation Assay Image Analysis Protocol: Addressing Receptor-Receptor Interactions. Methods in Molecular Biology, 2269, 225-236. [Link]

• Wilson, A. (2026, January 21). Proximity Ligation Assay (PLA) for Dummies. Bitesize Bio. [Link]

• Target Identification and Validation in Drug Development. (2022, November 4). Technology Networks. [Link]

• Crabtree, A., et al. (2025, February). Troubleshooting Guide for Proximity Ligation Assay. ResearchGate. [Link]

• Proximity Ligation Assay for Protein Modification. (2013, August 20). Biocompare.com. [Link]

• Zhang, Y., et al. (2025, October 17). Proximity Ligation Assay: From a Foundational Principle to a Versatile Platform for Molecular and Translational Research. MDPI. [Link]

• Proximity Ligation Assay (PLA). (2017). Bio-protocol, 7(21), e2613. [Link]

• Darmanis, S., et al. (2022). Monitoring drug–target interactions through target engagement-mediated amplification on arrays and in situ. Nucleic Acids Research, 50(22), e130. [Link]

• Banerjee, A., et al. (2017, November 5). Proximal Ligation Assay (PLA) on Lung Tissue and Cultured Macrophages to Demonstrate Protein-protein Interaction. Bio-protocol, 7(21), e2613. [Link]

• Darmanis, S., et al. (2022, December 9). Monitoring drug–target interactions through target engagement-mediated amplification on arrays and in situ. Nucleic Acids Research, 50(22), e130. [Link]

• Proximity Ligation Assay (PLA). (n.d.). Springer Nature Experiments. Retrieved March 13, 2026, from [Link]

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• Greenwood, C., et al. (2015). High Content Screening for Inhibitors of Protein Interactions and Post-translational Modifications in Primary Cells by Proximity Ligation. Molecular & Cellular Proteomics, 14(7), 1970-1979. [Link]

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Engineering Synaptic Interrogations: The Role of N-Methyl-L-glutamic Acid in Neuropharmacology and Biosensor Design

Executive Overview

Understanding the precise spatiotemporal dynamics of glutamatergic synaptic transmission is a cornerstone of modern neuropharmacology. While endogenous L-glutamate is the primary excitatory neurotransmitter in the mammalian central nervous system, its utility as an exogenous probe is limited by rapid enzymatic degradation and aggressive clearance by Excitatory Amino Acid Transporters (EAATs).

To circumvent these limitations, N-Methyl-L-glutamic acid (N-mGlu) has emerged as a critical synthetic and analytical tool. As a potent, selective agonist for glutamate receptors, N-mGlu provides researchers with a stable structural analog that resists rapid clearance, enabling high-fidelity mapping of receptor kinetics and neuroplasticity (1[1]). Furthermore, its structural stability makes it the premier template molecule for engineering synthetic molecular receptors used in the continuous electrochemical monitoring of synaptic activity (2[2]).

This whitepaper outlines the mechanistic rationale, quantitative benchmarks, and self-validating experimental workflows for utilizing N-mGlu in advanced synaptic research.

Molecular Rationale: The Causality of N-mGlu Selection

The selection of N-mGlu over endogenous L-glutamate or other synthetic agonists (like NMDA) is driven by specific structure-activity relationships:

• Steric Hindrance & Synaptic Retention: The addition of a methyl group to the alpha-amino nitrogen of L-glutamate introduces steric bulk. This modification significantly reduces the binding affinity of N-mGlu to pre-synaptic EAATs. Consequently, N-mGlu remains in the synaptic cleft longer than L-glutamate, allowing researchers to isolate and study post-synaptic receptor activation kinetics without the confounding variable of rapid transporter-mediated clearance.

• Biosensor Templating Efficacy: Continuous monitoring of glutamate in the extracellular space requires synthetic receptors, such as Molecularly Imprinted Polymers (MIPs). L-glutamate is prone to auto-oxidation and degradation during the radical polymerization process. N-mGlu serves as a highly stable "dummy template" that perfectly mimics the L-glutamate pharmacophore, yielding highly specific recognition cavities without degrading during synthesis (3[3]).

Fig 1: N-mGlu dual utility in receptor agonism and biosensor templating for synaptic studies.

Quantitative Benchmarks

To contextualize the utility of N-mGlu, the following table summarizes its functional metrics compared to endogenous L-glutamate.

Metric	L-Glutamate (Endogenous)	N-Methyl-L-glutamic Acid (N-mGlu)	Causality / Experimental Impact
Receptor Affinity	Broad-spectrum (All GluRs)	Selective Agonist	Enables targeted isolation of specific post-synaptic glutamatergic pathways.
Synaptic Clearance	Milliseconds (via EAATs)	Prolonged (Steric hindrance)	Allows steady-state kinetic mapping without rapid transporter interference.
Polymer Templating	Unstable (Oxidation risk)	Highly Stable	Yields high-fidelity synthetic receptors for continuous biosensing.
Sensor Detection Limit	Target Analyte	88.5 nM (as Template)	Facilitates ultra-sensitive physiological monitoring in ACSF (3[3]).

Self-Validating Experimental Protocols

Scientific integrity demands that experimental workflows contain internal logic to rule out artifacts. The following protocols utilize self-validating loops to ensure data accuracy.

Protocol I: High-Fidelity Electrophysiology (Patch-Clamp)

This workflow isolates N-mGlu-driven Excitatory Postsynaptic Currents (EPSCs) while controlling for excitotoxicity and off-target effects.

• Slice Preparation & Equilibration: Prepare acute brain slices (e.g., hippocampus) and submerge in Artificial Cerebrospinal Fluid (ACSF) bubbled with 95% O2 / 5% CO2. Causality: ACSF maintains physiological osmolarity, ensuring receptor conformation remains native.

• Baseline EPSC Acquisition: Establish a whole-cell patch-clamp configuration. Record spontaneous EPSCs for 10 minutes to establish a stable baseline.

• N-mGlu Perfusion: Perfuse N-mGlu (10–50 µM) into the bath. Quantify changes in EPSC amplitude and decay time.

• Self-Validation Checkpoint 1 (Antagonist Blockade): Co-perfuse N-mGlu with a selective antagonist (e.g., APV for NMDA receptors or CNQX for AMPA receptors). Logic: If the signal persists despite the antagonist, the current is an artifact or non-specific leak, invalidating the run.

• Self-Validation Checkpoint 2 (Washout & Recovery): Switch perfusion back to pure ACSF. Logic: EPSC metrics must return to the original baseline. Failure to recover indicates irreversible excitotoxicity or slice degradation, requiring the data to be discarded.

Fig 2: Self-validating electrophysiology workflow isolating N-mGlu receptor kinetics.

Protocol II: Synthetic Receptor (MIP) Calibration for Continuous Monitoring

Traditional patch-clamp lacks the spatial mapping capabilities needed for extracellular space analysis. To continuously monitor glutamate, electroactive polymers are templated using N-mGlu.

• Polymer Synthesis: Co-polymerize functional monomers (e.g., pyrrole or specific redox-active monomers) in the presence of N-mGlu as the template molecule.

• Template Elution: Wash the polymer matrix with a methanol/acetic acid solution to extract the N-mGlu, leaving behind cavities perfectly shaped for L-glutamate.

• Self-Validation Checkpoint (Differential SPR Analysis): Run Surface Plasmon Resonance (SPR) on both the Molecularly Imprinted Polymer (MIP) and a Non-Imprinted Polymer (NIP - synthesized without N-mGlu). Logic: The NIP controls for non-specific surface adsorption. A statistically significant signal differential between the MIP and NIP confirms that binding is exclusively occurring within the engineered cavities (2[2]).

• Real-Time Extracellular Monitoring: Deploy the validated MIP sensor in ACSF or in vivo to monitor endogenous glutamate release, achieving detection limits as low as 88.5 nM with ~1-minute temporal resolution (3[3]).

Conclusion

N-Methyl-L-glutamic acid bridges a critical gap in neuropharmacological research. By resisting rapid synaptic clearance, it allows for the precise electrophysiological mapping of glutamate receptors. Concurrently, its chemical stability and structural homology to L-glutamate make it an indispensable template for next-generation biosensors. By adhering to the self-validating protocols outlined above, researchers can ensure high-fidelity data acquisition, driving forward the development of therapeutics for glutamatergic dysfunctions such as Alzheimer's and schizophrenia.

References

• Continuous monitoring of glutamate using electroactive templated polymers as synthetic molecular receptors - RSC Publishing Source: rsc.org URL:[Link]

• Continuous Monitoring of Glutamate using Electroactive Templated Polymers as Synthetic Molecular Receptors - ResearchGate Source: researchgate.net URL:[Link]

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• 3. researchgate.net [researchgate.net]

Application of N-Methyl-L-Glutamic Acid (N-Me-Glu-OH.HCl) in Peptidomimetic Development

An In-depth Technical Guide

Executive Summary

The transition from native peptides to robust, therapeutically viable drugs is a central challenge in modern medicinal chemistry. Peptides, while offering high specificity and potency, are often hampered by poor metabolic stability and low oral bioavailability.[1][2] N-methylation of the peptide backbone represents a powerful and nuanced strategy to overcome these limitations, and N-Methyl-L-Glutamic Acid (N-Me-Glu-OH), typically used as its hydrochloride salt, has emerged as a critical building block in this endeavor. This guide provides an in-depth exploration of the strategic application of N-Me-Glu-OH.HCl in the design and synthesis of advanced peptidomimetics. We will dissect the mechanistic underpinnings of N-methylation, provide validated, step-by-step synthetic protocols for its incorporation, detail essential analytical characterization techniques, and contextualize its application through a relevant biological pathway. This document is intended for researchers, chemists, and drug development professionals seeking to leverage this versatile amino acid derivative to engineer next-generation therapeutics.

The Strategic Imperative for Peptidomimetics and Backbone N-Methylation

The therapeutic potential of peptides is immense, yet their translation to clinical success is often thwarted by inherent pharmacological weaknesses. The peptide backbone is susceptible to rapid cleavage by proteases, leading to a short in-vivo half-life, while its high hydrogen-bonding capacity limits passive diffusion across cellular membranes.[1][3] Peptidomimetics are compounds designed to mimic the three-dimensional structure and function of a natural peptide but are engineered to have improved drug-like properties.[4][5]

Among the various modifications available, N-methylation—the substitution of the amide proton with a methyl group—is a subtle yet profound alteration.[3] This single-atom substitution directly addresses the core liabilities of peptides by:

• Sterically shielding the amide bond from proteolytic enzymes.[6]

• Reducing hydrogen bond donor capacity , which increases lipophilicity and enhances membrane permeability.[1][3]

• Imposing conformational constraints on the peptide backbone, which can pre-organize the molecule into its bioactive conformation, thereby improving receptor affinity and selectivity.[4][7]

N-Me-Glu-OH.HCl is of particular interest because it combines these backbone advantages with the functionally critical carboxylic acid side chain of glutamic acid, which often serves as a key recognition element for biological targets.[1]

N-Methyl-L-Glutamic Acid (N-Me-Glu-OH): A Core Building Block

N-Methyl-L-glutamic acid is a derivative of the proteinogenic amino acid L-glutamic acid where the alpha-amino group is methylated.[8] For synthetic applications, particularly Fmoc-based solid-phase peptide synthesis (SPPS), the side-chain carboxyl group is typically protected with an acid-labile group like tert-butyl (OtBu), and the N-terminus is protected with the base-labile Fmoc group.

Data Presentation: Physicochemical Properties

The following table summarizes the key properties of the parent amino acid and its protected form used in synthesis.

Property	N-Methyl-L-Glutamic Acid Hydrochloride	Fmoc-N-Me-Glu(OtBu)-OH	Source(s)
CAS Number	6753-62-4	200616-40-6	[9]
Molecular Formula	C₆H₁₁NO₄·HCl	C₂₅H₂₉NO₆	[9]
Molecular Weight	197.62 g/mol	439.50 g/mol	[9]
Appearance	White to off-white solid	White to off-white powder	[10][11]
Primary Application	Starting material, research chemical	Building block for Fmoc SPPS	[10][12]
Storage Temperature	0 - 8°C	2 - 8°C	[10]

The Mechanistic Impact of N-Methylation on Peptide Properties

The decision to incorporate an N-methylated residue is driven by its predictable and powerful influence on the peptide's structure and behavior.

• Conformational Rigidity: N-methylation restricts the accessible Ramachandran space, particularly disfavoring the α-helical region.[13] This steric constraint can stabilize specific turn structures, such as βVI-turns, which feature a cis amide bond.[7] This pre-organization reduces the entropic penalty of binding to a receptor, potentially leading to a significant increase in affinity.[14]

• Proteolytic Resistance: The N-methyl group acts as a "steric shield," physically obstructing the approach of proteases that would otherwise cleave the amide bond. This is a primary mechanism for extending the in-vivo half-life of a peptide therapeutic.[1][2][6]

• Enhanced Membrane Permeability: By removing a hydrogen bond donor from the amide backbone, N-methylation reduces the desolvation penalty required for the peptide to enter the lipid bilayer of a cell membrane. This increase in lipophilicity is a key strategy for improving a peptide's ability to be absorbed orally and to reach intracellular targets.[1][3]

Synthetic Methodologies: Incorporation of N-Me-Glu into Peptides

The primary challenge in synthesizing N-methylated peptides is the steric hindrance imposed by the methyl group, which significantly slows down the kinetics of the coupling reaction.[6][15] This necessitates the use of specialized, highly potent coupling reagents and optimized protocols.

Diagram: SPPS Workflow for N-Me-Glu Incorporation

Caption: Workflow for Fmoc-SPPS incorporation of N-Me-Glu.

Data Presentation: Comparison of Coupling Reagents

Standard coupling reagents are often ineffective for N-methylated residues. The choice of a more potent activator is critical for achieving high coupling efficiency.

Reagent	Description	Efficacy for N-Me	Notes	Source(s)
HBTU/HCTU	Standard aminium-based reagents	Less Effective	Often result in low yields due to steric hindrance.	[6][15]
HATU	Guanidinium-based reagent forming OAt esters	Highly Effective	Recommended. Minimizes racemization and is highly potent.	[15][16][17]
PyBOP	Phosphonium-based reagent forming OBt esters	Effective	Good alternative to HATU, though may be slightly less potent.	[16]
PyBroP	Phosphonium-based reagent	Highly Effective	Very powerful but can be expensive and may cause side reactions.	[15]
COMU	Uronium-based reagent forming Oxyma esters	Highly Effective	A modern, highly efficient coupling reagent.	[18]

Experimental Protocol: Solid-Phase Synthesis of a Model Peptide

This protocol details the manual synthesis of a model tripeptide, Ac-Ala-[N-Me-Glu]-Phe-NH₂, on a Rink Amide resin using Fmoc/tBu chemistry. The side chain of N-Me-Glu is protected as OtBu.

Materials:

• Rink Amide ChemMatrix Resin (0.5 mmol/g loading)

• Fmoc-Phe-OH, Fmoc-N-Me-Glu(OtBu)-OH, Fmoc-Ala-OH

• Dimethylformamide (DMF), Dichloromethane (DCM)

• Piperidine

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Acetic Anhydride

• Bromophenol Blue solution in DMF

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water

• Cold diethyl ether

Procedure:

• Resin Preparation and First Residue Coupling (Fmoc-Phe-OH):

  • Place 200 mg of Rink Amide resin (0.1 mmol) in a reaction vessel.

  • Swell the resin in DMF for 30 minutes, then drain.[16]

  • Perform standard Fmoc deprotection and coupling of Fmoc-Phe-OH using HATU/DIPEA. (This is a standard step and not detailed here).

• Fmoc Deprotection (to expose Phe amine):

  • Add a solution of 20% piperidine in DMF to the resin. Agitate for 3 minutes and drain.

  • Add a fresh portion of 20% piperidine/DMF and agitate for 10 minutes.[19]

  • Drain and wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x).

• Coupling of Fmoc-N-Me-Glu(OtBu)-OH:

  • Causality: Due to the steric hindrance of the N-methyl group, a prolonged coupling time and a potent activator are necessary to drive the reaction to completion.[12]

  • In a separate vial, dissolve Fmoc-N-Me-Glu(OtBu)-OH (176 mg, 0.4 mmol, 4 eq) and HATU (152 mg, 0.4 mmol, 4 eq) in 2 mL of DMF.

  • Add DIPEA (139 µL, 0.8 mmol, 8 eq) to the activation solution and vortex for 2 minutes.[15]

  • Add the activated amino acid solution to the resin.

  • Agitate the reaction at room temperature for 4-6 hours.[1]

• Monitoring the Coupling Reaction:

  • Causality: The standard ninhydrin test gives a false negative for the secondary amine of the preceding residue (Phe) after coupling to an N-methylated amino acid. The bromophenol blue test is used as a qualitative indicator of remaining free amines.[15]

  • Remove a small sample of resin beads and wash with methanol.

  • Add a few drops of the bromophenol blue test solution.

  • A blue color indicates incomplete coupling (free amines present). A yellow/green color indicates a complete reaction.

  • If the test is blue, drain the vessel and repeat the coupling step (Step 3).

• Chain Elongation (Coupling of Fmoc-Ala-OH and Acetylation):

  • Repeat the deprotection step (Step 2) to remove the Fmoc group from the N-Me-Glu residue.

  • Couple Fmoc-Ala-OH using a standard HATU/DIPEA protocol (60-minute coupling is typically sufficient).

  • Repeat the deprotection step (Step 2) to expose the N-terminal Alanine.

  • To acetylate the N-terminus, treat the resin with a solution of acetic anhydride (10 eq) and DIPEA (10 eq) in DMF for 30 minutes.

• Cleavage and Deprotection:

  • Wash the final peptide-resin with DMF (3x), DCM (5x), and dry under vacuum for 1 hour.

  • Add 3 mL of the cleavage cocktail to the resin and agitate at room temperature for 3 hours.[1] This cleaves the peptide from the resin and removes the OtBu side-chain protecting group.

  • Filter the resin and collect the filtrate into a centrifuge tube.

  • Precipitate the crude peptide by adding the filtrate to a 10-fold volume of cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether twice more.

  • Dry the crude peptide pellet under vacuum.

• Purification:

  • Dissolve the crude peptide in a minimal amount of a suitable solvent (e.g., 50% Acetonitrile/Water).

  • Purify by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Lyophilize the pure fractions to obtain the final peptide as a white powder.

Characterization and Quality Control

A multi-pronged analytical approach is essential to validate the identity and purity of the synthesized N-methylated peptidomimetic.

Diagram: Analytical QC Workflow

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• 2. N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
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Engineering Robust Excitotoxicity Models: A Technical Guide to Glutamate Analog Workflows

Excitotoxicity is a primary pathological driver in ischemic stroke, traumatic brain injury, and chronic neurodegenerative diseases. As a Senior Application Scientist, I frequently observe that the reproducibility of excitotoxicity assays hinges not just on following a protocol, but on understanding the biophysical and enzymatic causality behind each step.

This whitepaper provides an authoritative, self-validating framework for studying excitotoxicity in vitro using precision glutamate analogs: N-methyl-D-aspartate (NMDA) and Kainic Acid (KA).

The Mechanistic Architecture of Excitotoxic Death

Excitotoxicity is initiated by the over-stimulation of ionotropic glutamate receptors (iGluRs). Unlike endogenous glutamate, which is rapidly cleared by astrocytic excitatory amino acid transporters (EAATs), synthetic analogs like NMDA and Kainic Acid resist rapid degradation, allowing researchers to induce sustained, receptor-specific overactivation.

This overactivation bypasses normal cellular buffering, leading to a massive influx of extracellular calcium (Ca²⁺). The resulting calcium overload hyperactivates calcium-dependent proteases (calpains), endonucleases, and phospholipases, ultimately triggering mitochondrial depolarization, reactive oxygen species (ROS) generation, and irreversible neuronal death.

Caption: Excitotoxicity signaling pathway from receptor overactivation to neuronal death.

Establishing a Self-Validating In Vitro System

To achieve physiological relevance, primary cortical or hippocampal neurons are the gold standard. However, timing is critical. Neurons must be cultured to 12–14 Days In Vitro (DIV) . At this stage, they express mature synaptic networks and functional NMDA/AMPA receptor densities required to mount a strong excitotoxic response[1].

A robust assay must be a self-validating system . This means every experimental plate must include a mechanistic blockade—such as MK-801 (a non-competitive NMDA receptor antagonist)—to definitively prove that the observed cell death is receptor-mediated and not an artifact of buffer osmolarity or generalized chemical toxicity[2].

Caption: Self-validating experimental workflow for excitotoxicity assays.

Core Experimental Protocols

Protocol A: Precision Induction of Excitotoxicity

This protocol utilizes NMDA and Kainic Acid to trigger distinct excitotoxic profiles in primary neurons.

Step-by-Step Methodology:

• Preparation: Culture primary cortical neurons in 96-well plates until DIV 12-14.

• Validation Control: In designated control wells, pre-incubate neurons with 10 µM MK-801 for 30 minutes prior to the excitotoxic challenge[2].

• Buffer Exchange: Gently wash cells twice with pre-warmed, Mg²⁺-free Earl's Balanced Salt Solution (EBSS).

  • Causality Checkpoint: Magnesium ions physically block the NMDA receptor pore at resting membrane potentials. Removing Mg²⁺ from the extracellular buffer is strictly required to permit calcium influx upon NMDA binding.

• Induction: Apply the glutamate analog directly to the buffer:

  • For NMDA: Add 100 µM NMDA combined with 10 µM Glycine[1].

  • Causality Checkpoint: Glycine is an obligate co-agonist for the NMDA receptor; without it, channel opening will not occur.

  • For Kainic Acid: Add 30 µM Kainic Acid (often combined with mild hypoxic conditions to mimic ischemic stroke)[3].

• Incubation: Incubate the plates for 20–60 minutes at 37°C, 5% CO₂.

• Recovery: Wash out the excitotoxin thoroughly and replace with conditioned neurobasal medium. Incubate for 24 hours before performing endpoint viability assays.

Protocol B: Real-Time Intracellular Calcium Imaging (Fura-2 AM)

To confirm that your glutamate analogs are successfully triggering calcium overload, ratiometric calcium imaging is required.

Step-by-Step Methodology:

• Washing: Wash DIV 12-14 neurons with a physiological imaging buffer (e.g., HBSS supplemented with 20 mM HEPES, pH 7.4).

• Dye Loading: Bath-load the neurons with 6 µM Fura-2 AM in the presence of 0.12% Pluronic F-127 for 30 minutes at 37°C in the dark[4].

  • Causality Checkpoint: Pluronic F-127 is a non-ionic surfactant that prevents the highly lipophilic Fura-2 AM from aggregating, ensuring even cellular uptake.

• De-esterification: Wash the cells twice with imaging buffer to remove extracellular dye, followed by a mandatory 30-minute incubation at 37°C[4].

  • Causality Checkpoint: The "AM" (acetoxymethyl) ester makes the dye cell-permeable. Once inside, endogenous intracellular esterases cleave the AM group. This 30-minute window allows complete cleavage, trapping the active, calcium-sensitive Fura-2 inside the cytosol.

• Imaging: Transfer the plate to an inverted epifluorescence microscope. Excite the cells alternately at 340 nm (Ca²⁺-bound) and 380 nm (Ca²⁺-free), and collect emission at 525 nm[4].

• Stimulation: Establish a 1-minute baseline, then perfuse with 100 µM NMDA + 10 µM Glycine. Record the immediate shift in the 340/380 fluorescence ratio.

Protocol C: Endpoint Cytotoxicity Quantification (LDH Release Assay)

While MTT assays measure metabolic activity, the Lactate Dehydrogenase (LDH) release assay is the definitive marker for excitotoxic cell death because it directly measures plasma membrane rupture.

Step-by-Step Methodology:

• Sampling: 24 hours post-excitotoxic insult, collect 100 µL of the culture supernatant from each well and transfer it to a fresh 96-well plate[5].

• Reaction: Add 100 µL of the LDH reaction mixture (containing lactate, NAD⁺, and a tetrazolium salt like WST) to each sample[5].

• Incubation: Incubate for 30 minutes at room temperature in the dark[5].

  • Causality Checkpoint: This relies on an enzymatic coupling reaction. LDH released from lysed cells oxidizes lactate to pyruvate, simultaneously reducing NAD⁺ to NADH. The newly formed NADH then reduces the WST salt into a highly visible yellow formazan dye[5].

• Quantification: Measure the absorbance at 490 nm using a microplate spectrophotometer.

• Normalization: Calculate % cytotoxicity by normalizing the absorbance against a "Maximum Release" control (cells lysed completely with 1% Triton X-100) and a "Spontaneous Release" control (untreated cells).

Quantitative Baselines & Data Presentation

To benchmark your assay's performance, refer to the following expected quantitative baselines when utilizing primary cortical neurons (DIV 12-14). Deviations from these baselines usually indicate issues with receptor maturity or incomplete Mg²⁺ washout.

Glutamate Analog	Typical Concentration	Primary Target Receptor	Required Co-factors / Conditions	Expected Viability Drop (24h)	Validation Antagonist
NMDA	100 µM	NMDA Receptor	10 µM Glycine, Mg²⁺-free buffer	40% - 55%	MK-801 (10 µM)
Kainic Acid	30 - 50 µM	Kainate / AMPA Receptors	Normoxia or mild Hypoxia (6% O₂)	35% - 50%	CNQX or NBQX (10 µM)
Glutamate	100 µM	Pan-iGluR / mGluR	Mg²⁺-free buffer	50% - 60%	MK-801 + NBQX

Sources

• 1. thno.org [thno.org]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Ionized Intracellular Calcium Concentration Predicts Excitotoxic Neuronal Death: Observations with Low-Affinity Fluorescent Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dergipark.org.tr [dergipark.org.tr]

Preamble: Navigating the Challenges of N-Methylated Amino Acid Coupling

An In-depth Technical Guide: HBTU-Mediated Coupling Protocol for Boc-N-Me-D-Glu-OH

The incorporation of N-methylated amino acids into peptide sequences is a powerful strategy in medicinal chemistry for enhancing pharmacological properties.[1] Modifications such as N-methylation can increase proteolytic stability, impose conformational constraints beneficial for biological activity, and improve bioavailability.[1][2][3] Boc-N-Me-D-Glu-OH, a derivative of D-glutamic acid, is a valuable building block in this context, with the D-configuration further enhancing resistance to enzymatic degradation.[2][3]

However, the synthetic utility of these residues is tempered by significant challenges during peptide bond formation. The steric hindrance imposed by the N-methyl group dramatically slows reaction kinetics, often leading to incomplete reactions and low yields when using standard coupling protocols.[1][4] This guide, from the perspective of a Senior Application Scientist, provides a comprehensive examination of the HBTU-mediated coupling protocol specifically tailored for the sterically hindered Boc-N-Me-D-Glu-OH, focusing on mechanistic understanding, protocol optimization, and troubleshooting.

A Note on Side-Chain Protection: For a selective and high-yielding coupling at the α-carboxyl group, it is imperative to use a side-chain protected derivative, such as Boc-N-Me-D-Glu(OtBu)-OH . The presence of an unprotected γ-carboxyl group would lead to a mixture of products, including di-acylation and polymerization. This guide will proceed under the assumption that the side-chain is appropriately protected.

The Mechanism of HBTU Activation: A Foundation for Rational Protocol Design

HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) is a highly efficient aminium-based coupling reagent widely used in both solid-phase and solution-phase peptide synthesis.[5][6][7] Its popularity stems from its high reactivity, rapid coupling times, good solubility, and a favorable side-reaction profile compared to many other reagents.[6]

The core function of HBTU is to activate a carboxylic acid, converting the hydroxyl group into a better leaving group and thus facilitating nucleophilic attack by an amine.[8] The process unfolds through several key steps:

• Deprotonation: The reaction is initiated by a non-nucleophilic tertiary amine base, typically N,N-Diisopropylethylamine (DIPEA), which deprotonates the carboxylic acid to form a more nucleophilic carboxylate anion.[8][9]

• Formation of the Active Ester: The carboxylate anion attacks the HBTU reagent to form a highly reactive O-acylisourea intermediate. This rapidly rearranges to form a stabilized 1-hydroxybenzotriazole (HOBt) active ester, with the concomitant release of tetramethylurea.[5][9][10] This HOBt ester is the key activated species that will react with the amine component.

• Aminolysis: The primary or secondary amine of the coupling partner attacks the carbonyl carbon of the HOBt active ester. This nucleophilic attack leads to the formation of the desired amide bond and the release of HOBt.[5][10]

The byproducts of this reaction, tetramethylurea and HOBt, are water-soluble, which generally simplifies purification during workup.[10][11]

Caption: HBTU activation and amide bond formation workflow.

Protocol Optimization for a Sterically Hindered Substrate

While HBTU is highly effective, coupling N-methylated amino acids requires careful optimization to overcome steric hindrance and mitigate potential side reactions.[1] Reagents like HATU are often cited as being more potent for such difficult couplings due to the formation of more reactive OAt esters, but a well-designed HBTU protocol can deliver excellent results.[4][7][12]

Key Experimental Parameters

Parameter	Recommended Value	Rationale & Causality
Solvent	Anhydrous DMF or NMP	Polar aprotic solvents that effectively solvate reactants and growing peptide chains, minimizing aggregation. NMP has superior solvating properties for difficult sequences.[12]
Stoichiometry
Boc-N-Me-D-Glu(OtBu)-OH	1.0 - 1.2 equivalents	A slight excess can help drive the reaction to completion.
HBTU	0.95 - 1.0 equivalents (relative to the acid)	Using HBTU in excess of the amine component can cause irreversible N-terminal guanidinylation, terminating chain growth.[7][11][13] Keeping it slightly substoichiometric to the acid is a key control point.
Amine Component	1.0 equivalents	The limiting reagent.
Base (DIPEA)	2.0 - 4.0 equivalents	Ensures complete deprotonation of the carboxylic acid and neutralizes the hexafluorophosphate and HOBt generated during the reaction.
Pre-activation Time	1-5 minutes	A short period of mixing the acid, HBTU, and base before adding the amine allows for the formation of the active ester, which can improve reaction kinetics.[12]
Reaction Time	1 - 4 hours (or overnight)	Significantly longer reaction times are often necessary to achieve high conversion rates due to the steric hindrance of the N-methyl group.[1][4][12]
Temperature	0°C to Room Temperature	Performing the reaction at lower temperatures can help minimize epimerization, a critical concern for maintaining stereochemical integrity.[13]

Minimizing Side Reactions: The Scientist's Checklist

• Epimerization: The loss of stereochemical purity at the α-carbon is a major risk. HBTU itself is designed to suppress racemization.[5][14] However, the risk increases with prolonged activation times and stronger bases.

  • Control Strategy: The inclusion of an additive like HOBt (often already part of the HBTU mechanism) is highly effective at suppressing epimerization.[9][13][15] Using a weaker or more sterically hindered base can also be beneficial.[11][13] Some studies have also shown that the addition of CuCl₂ can dramatically reduce epimerization levels in certain coupling systems.[15][16]

• Guanidinylation: As mentioned, excess HBTU can react with the free N-terminal amine of the peptide, forming a stable tetramethylguanidinium (Tmg) cap that prevents further elongation.[7][13]

  • Control Strategy: Strict stoichiometric control is paramount. Never use more than one equivalent of HBTU relative to the carboxylic acid.[13] Pre-activating the acid with HBTU before addition to the amine component also physically separates the bulk of the HBTU from the free amine.

Detailed Experimental Protocol (Solution-Phase)

This protocol outlines a robust procedure for the coupling of Boc-N-Me-D-Glu(OtBu)-OH to a generic primary or secondary amine.

Materials:

• Boc-N-Me-D-Glu(OtBu)-OH (1.1 eq)

• HBTU (1.05 eq)

• Amine component (1.0 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Reaction vessel, magnetic stirrer, inert atmosphere (Nitrogen or Argon)

Procedure:

• Preparation: Under an inert atmosphere, dissolve the amine component (1.0 eq) in anhydrous DMF.

• Activation Mixture: In a separate flask, dissolve Boc-N-Me-D-Glu(OtBu)-OH (1.1 eq) and HBTU (1.05 eq) in anhydrous DMF.

• Pre-activation: Add DIPEA (3.0 eq) to the activation mixture (Step 2). Stir at room temperature for 2-5 minutes. The solution may change color or clarity as the active ester forms.

• Coupling: Add the activated amino acid solution dropwise to the solution of the amine component (Step 1) at 0°C (ice bath).

• Reaction: Allow the reaction to stir at 0°C for 30 minutes, then let it warm to room temperature and continue stirring for 2-4 hours. For particularly difficult couplings, the reaction time may be extended overnight.

• Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS) until the starting amine is consumed. Note: The standard Kaiser test is unreliable for monitoring reactions involving secondary amines (like N-methylated residues); a bromophenol blue test is a suitable alternative.[4]

• Work-up: a. Dilute the reaction mixture with an organic solvent like Ethyl Acetate or Dichloromethane.[9] b. Wash the organic layer successively with 5% aqueous citric acid, saturated aqueous NaHCO₃, water, and finally, saturated aqueous NaCl (brine).[9] These washes remove the base, unreacted acid, and water-soluble byproducts. c. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired peptide.

Caption: Step-by-step experimental workflow for HBTU coupling.

Conclusion and Authoritative Perspective

The successful synthesis of peptides containing sterically demanding residues like Boc-N-Me-D-Glu-OH is not merely a matter of following a recipe; it is an exercise in applied chemical principles. While HBTU is a robust and reliable coupling reagent, its efficacy is maximized through a rational understanding of its mechanism and a deliberate optimization of reaction parameters. By carefully controlling stoichiometry to prevent side reactions like guanidinylation, extending reaction times to overcome steric barriers, and maintaining conditions that suppress epimerization, researchers can confidently and efficiently incorporate these valuable building blocks. This guide provides a field-proven framework for achieving these goals, enabling the development of novel peptide therapeutics with enhanced pharmacological profiles.

References

• Time in Kanpur, IN. Google Search.
• HBTU - Wikipedia. Wikipedia.
• The Role of HOBt and HBTU in Peptide Coupling Reactions. BenchChem.
• HBTU:Property,Reaction,Prepar
• HDBTU-Mediated Carboxylic Acid Activation: A Technical Guide for Drug Development Professionals. BenchChem.
• Acid-Amine Coupling using HBTU. Organic Synthesis.
• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. Peptides.
• Epimeriz
• Coupling Reagents. Aapptec Peptides.
• Suppression of epimerization by cupric (II) salts in peptide synthesis using free amino acids as amino components. Scite.
• HBTU Coupling Reactions: A Technical Support Center. BenchChem.
• An In-depth Technical Guide to Boc-N-Me-D-Glu-OH: Structure, Stereochemistry, and Applic
• A Comparative Guide to BOP Reagent vs. HBTU for Peptide Synthesis Efficiency. BenchChem.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC.
• Coupling Reagents.
• Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem.
• Application Notes and Protocols for the Coupling of N-Methyl
• Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. BenchChem.
• Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids. AAPPTec.
• A Technical Guide to the Incorporation of Fmoc-N-Me-D-Glu-OH for the Synthesis of Novel Peptides. BenchChem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. HBTU - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. organic-synthesis.com [organic-synthesis.com]
• 10. HBTU:Property,Reaction,Preparation and Hazard_Chemicalbook [chemicalbook.com]
• 11. bachem.com [bachem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 15. peptide.com [peptide.com]
• 16. scite.ai [scite.ai]

Cleavage and deprotection protocols for Fmoc SPPS with N-methylated residues

Initiating Search Strategies

I'm starting with focused Google searches to get information on cleavage and deprotection in Fmoc SPPS. I'm prioritizing challenges and established protocols, particularly focusing on how to get the information I need, specifically searching on this topic. I intend to build a solid foundation with this initial information gathering before proceeding further.

Refining Search Queries

I'm now refining my Google searches. I've expanded my queries to specifically address N-methylated residues, focusing on cleavage cocktails, deprotection challenges, side reactions, and specific protocols. I'm aiming to uncover tailored solutions and critical modifications for N-methylated peptide synthesis. I'm focusing on the impact of steric hindrance and altered reactivity. I'm preparing to structure the technical guide.

Deepening Information Gathering

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Planning Guide Structure

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Defining the Goal

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Analyzing the Obstacles

I'm now diving into the mechanistic aspects. I'm focusing on how N-methylation complicates the standard TFA-mediated cleavage in Fmoc SPPS. The methyl group introduces steric hindrance, and this is now the core focus. I am looking at how this impacts the interaction between TFA and both the amide bond and side-chain protecting groups. I am also investigating how TFA removes side-chain protecting groups and cleaves the peptide from the resin linker.

Refining the Approach

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Developing the Introduction

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Outlining the Structure

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I am planning visual aids in the form of DOT graphs to illustrate the challenge. The subsequent sections will detail optimized cleavage protocols and scavenger considerations, and then conclude with a comparative table and experimental protocols.

Developing the Framework

I've crafted a comprehensive framework that includes an introduction detailing the relevance of N-methylated peptides in drug development and Fmoc SPPS. My plan incorporates mechanistic considerations, visualizations, optimized protocols with a comparative table, and detailed experimental steps, culminating in troubleshooting.

Refining the Content

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Advanced Solid-Phase Synthesis of N-Methyl-Glutamic Acid Peptides: A Mechanistic and Methodological Guide

Executive Summary

The incorporation of N-methylated amino acids into synthetic peptides is a cornerstone of modern medicinal chemistry. N-methylation enhances proteolytic stability, improves membrane permeability by reducing hydrogen bond donors, and constrains the peptide backbone into bioactive conformations[1]. However, synthesizing peptides containing N-methyl-glutamic acid (N-Me-Glu) presents profound biophysical and chemical bottlenecks. The steric bulk of the N-methyl group, compounded by the necessary side-chain protecting group (e.g., OtBu), severely restricts reaction kinetics during Solid-Phase Peptide Synthesis (SPPS)[1],[2].

This technical guide dissects the causality behind these synthetic challenges and provides field-proven, self-validating protocols for the manual synthesis of N-Me-Glu containing peptides.

Mechanistic Bottlenecks: Sterics, Kinetics, and Stereomutation

The synthesis of an N-methylated peptide involves two distinct, highly challenging steps:

• Coupling OF Fmoc-N-Me-Glu(OtBu)-OH onto a primary amine: The secondary amine of the incoming amino acid reduces its nucleophilicity, while the N-methyl group sterically shields the activated carbonyl. Furthermore, activated N-methyl amino acids cannot form classical neutral oxazolones; instead, they form highly reactive oxazolonium ions which are exceptionally prone to base-catalyzed enolization and subsequent epimerization (racemization)[3].

• Coupling ONTO the secondary amine of N-Me-Glu: Once N-Me-Glu is successfully incorporated and deprotected, the resulting N-terminal secondary amine is deeply buried. Incoming activated amino acids face extreme steric repulsion, leading to sluggish kinetics, incomplete acylation, and the formation of deletion sequences[3].

Fig 1. Mechanistic divergence during activation: direct coupling vs. oxazolonium-mediated epimerization.

Reagent Matrix: The Causality of Chemical Selection

Standard coupling reagents like DIC/Oxyma or HBTU are insufficient for the steric demands of N-Me-Glu[3]. The choice of coupling reagent and base must be tailored to the specific reaction vector.

• To prevent epimerization: When coupling of Fmoc-N-Me-Glu(OtBu)-OH, the use of a weaker, sterically hindered base like 2,4,6-Collidine is prioritized over DIPEA. Collidine facilitates the coupling without accelerating the enolization of the oxazolonium intermediate[2].

• To prevent guanidinylation: When coupling onto the secondary amine of N-Me-Glu, uronium salts (which are technically aminium salts, like HATU) pose a severe risk. Because the coupling is slow, the unreacted secondary amine can nucleophilically attack the electrophilic carbon of HATU, forming a dead-end guanidinium species that terminates the peptide chain. PyAOP , a phosphonium salt, lacks this electrophilic center and is the gold standard for coupling onto N-methylated residues[4].

Table 1: Quantitative and Qualitative Comparison of Coupling Reagents

Coupling Reagent	Chemical Class	Relative Reactivity	Epimerization Risk	Guanidinylation Risk	Optimal Application in N-Me SPPS
DIC / Oxyma	Carbodiimide	Moderate	Low	None	Standard couplings; ineffective for N-Me sterics.
HATU	Uronium (HOAt)	Very High	Moderate	High	Coupling of Fmoc-N-Me-Glu; avoid for coupling onto.
PyAOP	Phosphonium	Very High	Low	None	Coupling onto N-Me-Glu; prevents chain termination.
COMU	Uronium (Oxyma)	Extremely High	Moderate	Moderate	Highly hindered sequential N-methylations.
BOP-Cl	Phosphinic	High	Low	None	Specialized cases (e.g., N-Me to N-Me couplings).

Self-Validating Experimental Protocols

The following step-by-step methodologies constitute a self-validating system. Analytical monitoring is strictly bifurcated: the Kaiser test is used for primary amines, while the Chloranil test is mandatory for secondary amines[5],[6].

Protocol A: Coupling OF Fmoc-N-Me-Glu(OtBu)-OH onto a Primary Amine

Objective: Maximize coupling efficiency while suppressing oxazolonium-driven epimerization.

• Resin Preparation: Swell the resin (e.g., Rink Amide or Wang) in DMF for 30–60 minutes[3].

• Fmoc Deprotection: Treat the resin with 20% Piperidine in DMF for 5 minutes. Drain and repeat for 15 minutes[3]. Wash thoroughly with DMF (5x), DCM (3x), and DMF (5x).

• Activation: In a separate vial, dissolve 4.0 equivalents of Fmoc-N-Me-Glu(OtBu)-OH and 3.9 equivalents of HATU in DMF. Add 8.0 equivalents of 2,4,6-Collidine [2]. Allow pre-activation for exactly 2–3 minutes.

• Coupling: Transfer the activated solution to the resin. Agitate at room temperature for 2 to 4 hours[2]. (Note: Microwave assistance at 75°C for 10 minutes can be substituted to drive difficult sequences to completion[7]).

• Validation: Perform a standard Kaiser Test . A yellow result indicates complete coupling; a blue result mandates a recouple.

Protocol B: Coupling ONTO the Secondary Amine of N-Me-Glu

Objective: Overcome extreme steric hindrance without inducing chain-terminating guanidinylation.

• Fmoc Deprotection of N-Me-Glu: Treat the resin with 20% Piperidine in DMF. Critical adjustment: The Fmoc group on a secondary amine is more resistant to cleavage. Extend the second deprotection step to 25 minutes.

• Activation: Dissolve 4.0 equivalents of the incoming Fmoc-AA-OH and 4.0 equivalents of PyAOP (or BOP-Cl) in a 1:1 mixture of DMF/DCM to enhance solubility and transition-state kinetics[4]. Add 8.0 equivalents of DIPEA.

• Coupling: Transfer to the resin and agitate for 4 to 16 hours. Double coupling is strictly required [4].

• Validation: The Kaiser test will yield a false negative on secondary amines[5]. You must proceed to Protocol C (Chloranil Test) to validate the coupling[6].

Process Analytical Technology: The Chloranil Test

The Chloranil test is an orthogonal colorimetric assay specifically designed to detect unreacted secondary amines (such as the N-terminus of an N-Me-Glu residue)[8],[6].

Protocol C: Chloranil Test Execution

• Reagent Preparation:

  • Reagent A: 2% acetaldehyde in DMF (v/v)[5].

  • Reagent B: 2% p-chloranil in DMF (w/v)[5].

• Sampling: Extract 2–5 mg of resin beads. Wash thoroughly with DMF, then DCM, to remove residual basic/acidic impurities that may interfere with the assay[6].

• Reaction: Add 2 drops of Reagent A and 2 drops of Reagent B directly to the beads.

• Incubation: Allow the mixture to stand at room temperature for 5 minutes[6].

• Interpretation:

  • Blue/Green Beads: Positive for secondary amines (Coupling is INCOMPLETE)[8]. Proceed to a second coupling cycle or cap with acetic anhydride to prevent deletion sequences[6].

  • Yellow/Colorless Beads: Negative for secondary amines (Coupling is COMPLETE)[8].

Fig 2. Self-validating SPPS workflow for N-methyl-glutamic acid incorporation and monitoring.

References

• Application Notes and Protocols for Fmoc-N-Me-Glu(OtBu)-OH in Solid-Phase Peptide Synthesis (SPPS) - Benchchem - 1

• Application Notes and Protocols for the Coupling of N-Methylated Amino Acids - Benchchem - 3

• A Technical Guide to Fmoc-N-Me-Glu(OtBu)-OH for Peptide Synthesis - Benchchem - 2

• Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids - AAPPTec - 4

• Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids - CEM Corporation - 7

• Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group - PMC - 8

• Kaiser test for monitoring incomplete coupling of modified amino acids - Benchchem - 5

• Monitoring of Peptide Coupling and Capping; Coupling Tests - AAPPTec - 6

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]
• 5. benchchem.com [benchchem.com]
• 6. peptide.com [peptide.com]
• 7. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 8. Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group - PMC [pmc.ncbi.nlm.nih.gov]

Engineering Peptide Bioavailability: A Technical Guide to N-Methylated Amino Acid Applications

Executive Summary

Peptide-based therapeutics offer unparalleled target specificity and potency, yet their clinical translation is frequently bottlenecked by poor pharmacokinetic properties—specifically, rapid proteolytic degradation and negligible oral bioavailability. As application scientists, we must bridge the gap between biological efficacy and physiological delivery. Backbone N-methylation has emerged as a transformative chemical modification to overcome these hurdles. By strategically replacing the amide proton with a methyl group, we fundamentally alter the peptide's physicochemical landscape, enhancing lipophilicity, inducing conformational rigidity, and shielding the backbone from enzymatic cleavage 1[1]. This whitepaper provides an in-depth mechanistic analysis, quantitative data, and self-validating synthetic protocols for the application of N-methylated amino acids in drug development.

The Mechanistic Causality of N-Methylation

To engineer bioavailability, we must first understand the energetic barriers to membrane permeability. The intestinal epithelium (e.g., Caco-2 cell models) is a highly lipophilic barrier. Unmodified peptides possess multiple solvent-exposed amide protons that form strong hydrogen bonds with surrounding water molecules.

The Desolvation Penalty: For a peptide to partition into the lipid bilayer via passive transcellular diffusion, it must shed its hydration shell. The energetic penalty for breaking these hydrogen bonds is immense. N-methylation directly eliminates the hydrogen bond donor (the NH group), thereby drastically lowering the desolvation energy required for membrane insertion 2[2].

Proteolytic Shielding & Conformational Modulation: Beyond lipophilicity, the introduction of a methyl group creates localized steric hindrance directly at the scissile peptide bond, physically blocking the active sites of proteases 3[3]. Furthermore, N-methylation alters the cis/trans isomerization equilibrium of the peptide backbone. This often induces specific secondary structures (such as β -turns) that facilitate intramolecular hydrogen bonding among the remaining polar groups, effectively hiding them in the molecule's interior and further enhancing permeability 4[4].

Fig 1. Mechanistic pathway of N-methylation enhancing peptide oral bioavailability.

Rational Design via NMR Temperature Coefficients

Arbitrary N-methylation can destroy a peptide's bioactive conformation, leading to a loss of receptor affinity. To prevent this, structural biologists utilize NMR amide temperature coefficients ( Δδ/ΔT ) to rationally identify optimal methylation sites 5[5].

• Buried Amides: Protons involved in intramolecular hydrogen bonds or shielded from the solvent exhibit low temperature dependence ( Δδ/ΔT>−3 ppb/K). Methylating these sites disrupts the core structure.

• Exposed Amides: Protons exposed to the aqueous solvent exhibit high temperature dependence (more negative than −3 ppb/K). Selectively N-methylating these exposed amides eliminates the desolvation penalty while preserving the native structural fold and biological activity 5[5].

Quantitative Impact on Pharmacokinetics

The application of multiple N-methylations can shift a peptide from being strictly an injectable agent to an orally bioavailable drug. The table below summarizes the quantitative impact of N-methylation on the Veber-Hirschmann somatostatin analog, demonstrating the clear causality between the number of targeted methylations and pharmacokinetic enhancement 2[2].

Peptide Analog	N-Methyl Positions	Caco-2 Permeability ( Papp​ , cm/s)	Oral Bioavailability (F%)
Somatostatin Analog (Unmodified)	0	<1.0×10−6	0%
Veber-Hirschmann Analog (Mono)	1	2.5×10−6	<2%
Veber-Hirschmann Analog (Di)	2	6.8×10−6	4%
Veber-Hirschmann Analog (Tri)	3	>1.0×10−5	10%
Cyclosporin A (Natural Reference)	7	∼2.0×10−5	30%

Data synthesized from established Caco-2 and in vivo rat models assessing multiple N-methylation strategies.

Advanced Synthetic Methodologies & Self-Validating Protocols

The primary challenge in synthesizing N-methylated peptides is the reduced nucleophilicity and severe steric bulk of the secondary amine, which often leads to incomplete couplings and racemization 6[6]. To ensure scientific integrity, we utilize a self-validating Solid-Phase Peptide Synthesis (SPPS) protocol utilizing o-nitrobenzenesulfonyl (o-NBS) protection for on-resin methylation 7[7].

Step-by-Step On-Resin N-Methylation Protocol

This protocol operates as a closed-loop validation system where each chemical transformation is verified by a specific colorimetric assay before proceeding.

• Fmoc Deprotection: Treat the resin-bound peptide with 20% piperidine in DMF for 2 × 10 min.

  • Causality: Removes the base-labile Fmoc group to expose the primary amine.

  • Validation:Positive Kaiser Test (Dark blue beads confirm the presence of free primary amines).

• o-NBS Protection: React the resin with o-NBS-Cl (4 eq) and collidine (10 eq) in DCM for 1 hour.

  • Causality: The o-NBS group activates the amine for subsequent alkylation while protecting it from over-methylation.

  • Validation:Negative Kaiser Test (Colorless/yellow beads confirm complete protection of the primary amine).

• On-Resin N-Methylation: Treat the resin with DBU (3 eq) and Dimethylsulfate (10 eq) in NMP for 30 min. Wash and repeat once.

  • Causality: DBU deprotonates the highly acidic sulfonamide, allowing rapid SN​2 nucleophilic attack on dimethylsulfate to form the N-methyl group.

  • Validation:Positive Chloranil Test (Dark blue/green beads confirm the successful formation of the secondary amine).

• o-NBS Deprotection: Cleave the o-NBS group using 2-mercaptoethanol (10 eq) and DBU (5 eq) in DMF for 2 × 30 min.

  • Causality: Thiolate-mediated nucleophilic aromatic substitution removes the o-NBS group, leaving the N-methylated secondary amine intact.

  • Validation: Perform a micro-cleavage and analyze via LC-MS to confirm a precise +14 Da mass shift relative to the unmethylated precursor.

• Coupling the Next Amino Acid: Pre-activate the incoming Fmoc-amino acid (3 eq) with HATU (2.9 eq) and DIEA (6 eq) in DMF for exactly 1 minute, then add to the resin for 2–4 hours.

  • Causality: HATU is an exceptionally reactive uronium salt that overcomes the steric hindrance of the secondary amine without allowing time for oxazolone-induced racemization 6[6].

  • Validation:Negative Chloranil Test (Colorless/yellow beads confirm the secondary amine has been successfully acylated).

Fig 2. Self-validating solid-phase synthesis workflow for on-resin peptide N-methylation.

References

• Source: Bioorganic Chemistry (nih.gov)
• Source: Accounts of Chemical Research (nih.gov)
• Source: Bioorganic & Medicinal Chemistry (nih.gov)
• Source: Molecular Pharmaceutics (acs.org)
• Source: Proceedings of the National Academy of Sciences (pnas.org)
• Source: BenchChem Application Notes (benchchem.com)
• Source: Nature Protocols (researchgate.net)

Sources

• 1. Backbone N-methylation of peptides: Advances in synthesis and applications in pharmaceutical drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. N-methylation of peptides: a new perspective in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Improving oral bioavailability of cyclic peptides by N-methylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pnas.org [pnas.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

A Technical Guide for Researchers: Why Your Kaiser Test is Failing for N-Methylated Amino Acids and What to Do About It

In the landscape of peptide synthesis and drug development, the confirmation of coupling completion is a critical checkpoint. For decades, the Kaiser test has been a reliable workhorse for detecting free primary amines, signaling the success or failure of a coupling step.[1] However, with the increasing interest in N-methylated peptides for their enhanced therapeutic properties, many researchers are encountering a frustrating roadblock: the Kaiser test is consistently negative, even when coupling is incomplete.[2][3] This guide provides an in-depth explanation of the chemical principles underlying this phenomenon and offers robust, field-proven alternative protocols to ensure the accurate monitoring of your peptide synthesis.

The Litmus Test of Peptide Synthesis: Understanding the Kaiser Test's Mechanism and its Limitations

The Kaiser test, based on the reaction of ninhydrin with primary amines, results in a characteristic dark blue or purple color known as Ruhemann's purple.[4] This colorimetric assay is exceptionally sensitive for primary amines, making it an invaluable tool in solid-phase peptide synthesis (SPPS).[5]

The reaction mechanism is a two-step process. First, ninhydrin, a potent oxidizing agent, causes the oxidative deamination of the amino acid.[6] This is followed by a condensation reaction between the reduced ninhydrin, the liberated ammonia, and a second molecule of ninhydrin to form the intensely colored Ruhemann's purple complex.[4][7]

The critical requirement for the formation of Ruhemann's purple is the presence of a primary amine, which possesses two protons on the nitrogen atom. N-methylated amino acids, by definition, are secondary amines, with only one proton on the nitrogen. This fundamental structural difference is the root cause of the Kaiser test's failure. While a reaction with ninhydrin does occur, it yields a yellow to orange colored iminium salt, which is often faint and easily misinterpreted as a negative result.[7]

The Chemical Dead End: Why N-Methylation Stalls the Kaiser Reaction

The inability of N-methylated amino acids to produce the signature blue color of the Kaiser test can be visualized through the following reaction pathway:

Figure 1. Simplified reaction pathways for primary and N-methylated amines with ninhydrin.

Field-Proven Alternatives for Detecting N-Methylated Amino Acids

Given the unreliability of the Kaiser test for secondary amines, alternative colorimetric assays are essential for accurately monitoring coupling reactions involving N-methylated amino acids.[8][9] The Chloranil and Isatin tests are two of the most widely adopted and trusted methods in the field.

The Chloranil Test: A Reliable Indicator for Secondary Amines

The Chloranil test is a highly sensitive method for the detection of secondary amines on a solid support.[10][11] The reaction of a secondary amine with p-chloranil in the presence of acetaldehyde produces a distinct blue or greenish-blue color on the resin beads.[12]

Experimental Protocol: Chloranil Test

Reagents:

• Reagent A: 2% (v/v) acetaldehyde in N,N-dimethylformamide (DMF).[8]

• Reagent B: 2% (w/v) p-chloranil in DMF.[8]

Procedure:

• Transfer a small sample of resin beads (approximately 1-5 mg) to a small test tube.[8]

• Wash the resin beads thoroughly with DMF to remove any residual reagents.

• Add 1-2 drops of Reagent A to the resin beads.[8]

• Add 1-2 drops of Reagent B to the resin beads.[8]

• Allow the mixture to stand at room temperature for 5-10 minutes.[13]

• Observe the color of the resin beads.

Interpretation of Results:

Observation	Interpretation	Recommended Action
Blue or greenish-blue beads	Incomplete coupling (free secondary amine present)	Perform a recoupling step.
Colorless or yellow beads	Complete coupling	Proceed to the next step in the synthesis.

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add_reagent_b [label="Add Reagent B\n(p-Chloranil in DMF)"];
incubate [label="Incubate at RT\nfor 5-10 minutes"];
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add_reagent_a -> add_reagent_b;
add_reagent_b -> incubate;
incubate -> observe;
observe -> positive [label="Positive"];
observe -> negative [label="Negative"];
positive -> recouple;
negative -> proceed;
}

Figure 2. Experimental workflow for the Chloranil test.

The Isatin Test: A Specific Assay for Proline and Other Secondary Amino Acids

The Isatin test is another valuable tool, particularly for the detection of proline and other cyclic secondary amino acids.[14] The reaction of isatin with a secondary amine, typically upon heating, produces a characteristic blue-colored adduct.[15]

Experimental Protocol: Isatin Test

Reagents:

• Isatin Reagent: Dissolve 2 g of isatin in 60 mL of benzyl alcohol. Stir for 2 hours at room temperature and filter out any undissolved solid. To the filtrate, add 2.5 g of Boc-Phe-OH.[8]

Procedure:

• Place a small amount of resin (4-5 mg) in a test tube.[8]

• Add 2 to 3 drops of the isatin solution.[8]

• Heat the mixture at 100°C for 5 minutes.[8]

• Observe the color of the beads.

Interpretation of Results:

Observation	Interpretation	Recommended Action
Blue beads	Incomplete coupling (free secondary amine present)	Perform a recoupling step.
Pink or colorless beads	Complete coupling	Proceed to the next step in the synthesis.[14]

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add_reagent [label="Add Isatin Reagent"];
heat [label="Heat at 100°C\nfor 5 minutes"];
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positive [label="Blue beads:\nIncomplete Coupling", shape=box, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];
negative [label="Pink/Colorless beads:\nComplete Coupling", shape=box, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];
recouple [label="Recouple"];
proceed [label="Proceed to next step"];
start -> add_reagent;
add_reagent -> heat;
heat -> observe;
observe -> positive [label="Positive"];
observe -> negative [label="Negative"];
positive -> recouple;
negative -> proceed;
}

Figure 3. Experimental workflow for the Isatin test.

Comparative Analysis of Monitoring Tests

Test	Target Amine	Positive Result	Key Advantages	Key Limitations
Kaiser Test	Primary Amines	Deep blue/purple	Highly sensitive for primary amines.[5]	Unreliable for secondary amines (N-methylated, proline).[8][9] False positives can occur with prolonged heating.[10][16]
Chloranil Test	Secondary Amines	Blue/greenish-blue	Sensitive and reliable for N-methylated amino acids.[10] Performed at room temperature.[8]	Can give a positive result with primary amines as well.[17]
Isatin Test	Secondary Amines (especially proline)	Blue	Specific for certain secondary amines like proline.[14][18]	Requires heating.[8] May not be as sensitive for all N-methylated amino acids.

Troubleshooting and Best Practices

• Thorough Washing: Always ensure resin samples are thoroughly washed with DMF before performing any colorimetric test to remove residual reagents that could interfere with the results.[10]

• Positive and Negative Controls: When establishing a new workflow or troubleshooting, it is advisable to run positive (deprotected amine) and negative (fully coupled or capped) controls to ensure the test is performing as expected.

• Avoid Overheating: For tests that require heating, such as the Isatin test and the standard Kaiser test, adhere strictly to the recommended time and temperature to avoid false positives due to the degradation of protecting groups.[12][16]

• Fresh Reagents: Use freshly prepared reagents, especially for the Kaiser test, as old or improperly stored solutions can lead to ambiguous results.[12]

By understanding the chemical principles behind the Kaiser test's limitations and adopting robust alternative protocols, researchers can confidently navigate the synthesis of N-methylated peptides, ensuring the integrity and success of their drug discovery and development efforts.

References

• AAPPTec. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests. Retrieved from [Link]

• AAPPTec. (n.d.). Technical Support Information Bulletin 1189 - Tests for Unprotected Proline. Retrieved from [Link]

• Bio-protocol. (2025, October 5). Peptide Synthesis. Retrieved from [Link]

• AAPPTec. (n.d.). Technical Support Information Bulletin 1188 - Kaiser Test (Ninhydrin Test). Retrieved from [Link]

• American Peptide Society. (n.d.). Peptide Synthesis for Beginners. Retrieved from [Link]

• Frøystein, N. Å., & Juvvik, P. (2014). Color Test for Selective Detection of Secondary Amines on Resin and in Solution. ACS Combinatorial Science, 16(11), 613–617. Retrieved from [Link]

• University of Calgary. (n.d.). Ch27: Ninhydrin test. Retrieved from [Link]

• Verma, D., et al. (2020). A comprehensive review on solid phase peptide synthesis. International Journal of Research in Pharmaceutical Sciences, 11(4), 6334-6343. Retrieved from [Link]

• Aryal, S. (2022, May 19). Ninhydrin Test- Definition, Principle, Procedure, Result, Uses. Microbe Notes. Retrieved from [Link]

• Christensen, T., et al. (1976). A Qualitative Test for Monitoring Coupling Completeness in Solid Phase Peptide Synthesis Using Chloranil. Acta Chemica Scandinavica B, 30, 625-628. Retrieved from [Link]

• Bristol University. (2018, April). Ninhydrin - Molecule of the Month. Retrieved from [Link]

• Hodges, J. A., & Raines, R. T. (2012). Solid Phase Synthesis of a Functionalized Bis-Peptide Using "Safety Catch" Methodology. Journal of visualized experiments : JoVE, (63), e3915. Retrieved from [Link]

• Aryal, S. (2022, May 23). Isatin Test- Definition, Objectives, Principle, Procedure, Result, Uses. Microbe Notes. Retrieved from [Link]

• ResearchGate. (n.d.). Reaction of isatin with proline. Retrieved from [Link]

• AAPPTec. (n.d.). Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids. Retrieved from [Link]

• Urban, J., et al. (2006). Optimized selective N-methylation of peptides on solid support. Journal of peptide science : an official publication of the European Peptide Society, 12(3), 220–225. Retrieved from [Link]

• Naoum, J., et al. (2025, May 23). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. The Journal of Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Solid-phase synthesis and characterization of N-methyl-rich peptides. Retrieved from [Link]

• ScienceDirect. (n.d.). Site-selective N-methylation of peptides on solid support. Retrieved from [Link]

Sources

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• 2. peptide.com [peptide.com]
• 3. Optimized selective N-methylation of peptides on solid support - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. microbenotes.com [microbenotes.com]
• 5. peptide.com [peptide.com]
• 6. Ninhydrin hydrate Reaction and Mechanism_Chemicalbook [m.chemicalbook.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. peptide.com [peptide.com]
• 9. Kaiser Test (Ninhydrin Test) [langene.com]
• 10. peptide.com [peptide.com]
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• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Solid Phase Synthesis of a Functionalized Bis-Peptide Using "Safety Catch" Methodology - PMC [pmc.ncbi.nlm.nih.gov]
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• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to Preventing Racemization During N-Methyl Amino Acid Coupling

Introduction

In the landscape of modern drug development, N-methylated amino acids are indispensable tools for optimizing peptide therapeutics. The incorporation of a methyl group on the amide nitrogen introduces crucial pharmacological advantages, including enhanced metabolic stability against enzymatic degradation, improved cell permeability, and the ability to impose conformational constraints that can fine-tune binding affinity and biological activity.[1] However, these benefits come with a significant synthetic challenge: the increased propensity for racemization during peptide bond formation.

The steric hindrance imposed by the N-methyl group not only slows down the coupling reaction but also alters the mechanistic pathway of racemization compared to their non-methylated counterparts.[1][2] Preserving the stereochemical integrity of each chiral center is paramount, as the presence of diastereomeric impurities can drastically alter or eliminate the therapeutic efficacy of a peptide drug.

This guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of the mechanisms driving racemization in N-methyl amino acid coupling. We will delve into the causality behind experimental choices and offer field-proven strategies, detailed protocols, and troubleshooting advice to ensure the stereochemical purity of your synthetic peptides.

The Unique Mechanism of N-Methyl Amino Acid Racemization

To effectively prevent racemization, one must first understand the underlying chemical mechanism. While standard N-protected amino acids are known to racemize through the formation of a planar 5(4H)-oxazolone intermediate, this pathway is inaccessible for N-methyl amino acids due to the absence of a proton on the amide nitrogen.[3][4]

Instead, N-methyl amino acids racemize via a distinct, base-catalyzed pathway involving a mesoionic intermediate.[4][5]

• Activation & Cyclization: The coupling reagent activates the C-terminal carboxyl group of the N-methyl amino acid. This activated species then undergoes an intramolecular cyclization to form a positively charged oxazolonium cation .

• Deprotonation & Racemization: A base present in the reaction mixture abstracts the now-acidic proton from the α-carbon. This step is the critical point of stereochemical loss, leading to the formation of a planar, achiral oxazolium-5-oxide intermediate.[4][5]

• Nucleophilic Attack: The incoming amine nucleophile can attack this planar intermediate from either face, resulting in a mixture of both L- and D-isomers in the newly formed peptide bond.

This mechanism underscores the heightened sensitivity of N-methyl amino acids to reaction conditions, particularly the choice of coupling reagent, base, and solvent.[5]

Caption: Standard workflow for a single coupling cycle of an N-methyl amino acid in SPPS.

Materials:

• Fmoc-protected peptide-resin

• Fmoc-N-methyl amino acid (4 equivalents relative to resin loading)

• HATU (3.9 equivalents)

• DIPEA (8 equivalents)

• Deprotection Solution: 20% (v/v) piperidine in N,N-Dimethylformamide (DMF)

• Solvents: DMF, Dichloromethane (DCM)

• Washing Solvents: DMF, DCM

• Monitoring Solution: Bromophenol blue in DMF

Step-by-Step Methodology:

• Resin Preparation: Ensure the peptide-resin is adequately swelled in DMF in a suitable reaction vessel.

• Fmoc-Deprotection:

  • Drain the DMF from the resin.

  • Add the 20% piperidine/DMF solution and agitate for 5-10 minutes.

  • Drain the solution, and repeat the piperidine treatment once more.

• Washing:

  • After deprotection, thoroughly wash the resin to remove all traces of piperidine. A typical sequence is: DMF (x5), DCM (x3), DMF (x5). [1]4. Amino Acid Activation (Pre-activation):

  • In a separate vial, dissolve the Fmoc-N-methyl amino acid (4 eq.) and HATU (3.9 eq.) in DMF.

  • Add DIPEA (8 eq.) to the solution.

  • Allow the mixture to pre-activate for 2-5 minutes at room temperature. [4]This step is crucial for forming the reactive OAt-ester prior to addition to the resin.

• Coupling:

  • Add the pre-activated amino acid solution to the deprotected peptide-resin.

  • Agitate the reaction vessel at room temperature. Due to steric hindrance, coupling times for N-methylated residues are often extended, typically ranging from 1 to 4 hours. [1]6. Monitoring the Coupling:

  • Perform a test to check for the presence of free secondary amines. Note: The standard Kaiser test is unreliable for N-methylated amines. A bromophenol blue test is a suitable alternative. [1]A blue resin color indicates incomplete coupling, while a yellow/green color suggests completion.

  • If the coupling is incomplete after the initial period, a second coupling (recoupling) can be performed by repeating steps 4-5.

• Final Washing:

  • Once the coupling is complete, drain the reaction solution.

  • Wash the resin thoroughly using the sequence from step 3 to remove excess reagents and byproducts. The resin is now ready for the next deprotection and coupling cycle.

Troubleshooting Guide

Caption: Decision tree for troubleshooting racemization issues in N-methyl amino acid coupling.

Problem	Likely Cause(s)	Recommended Solution(s)
High degree of racemization detected in the final product.	1. Inappropriate coupling reagent (e.g., DIC alone).2. Reaction temperature is too high.3. Inappropriate base (too strong or not hindered).4. Polar solvent promoting racemization.	1. Switch to a low-racemization reagent like HATU, PyAOP, or DEPBT. [4]For C-terminal N-methyl residues, consider a WSCI/CuCl₂ system.<[6]br>2. Perform the coupling at a lower temperature (e.g., 0°C).<[7]br>3. Replace DIPEA with a weaker or more hindered base like NMM or 2,4,6-collidine.<[7][8]br>4. If the reaction chemistry allows, switch to a less polar solvent. [4]
Low coupling yield or incomplete reaction.	1. Steric hindrance of the N-methyl group.2. Insufficiently reactive coupling reagent.	1. Increase the coupling time and/or perform a double coupling.<[4]br>2. Switch to a more potent reagent like PyAOP or PyBrOP, especially for N-methyl to N-methyl couplings. [9]Consider using MW-SPPS to drive the reaction. [10]
Formation of deletion sequences.	Incomplete coupling in the previous cycle.	Use a more potent coupling reagent and carefully monitor reaction completion with the bromophenol blue test. Always consider double coupling for difficult sequences. [4]

Conclusion

The successful incorporation of N-methyl amino acids without compromising stereochemical integrity is a challenge that can be consistently overcome with a rational, mechanism-based approach. The unique oxazolium-5-oxide pathway dictates that the most effective preventative measure is to maximize the rate of amide bond formation relative to base-catalyzed α-proton abstraction. This is best achieved through a synergistic combination of highly reactive uronium or phosphonium coupling reagents like HATU and PyAOP, the use of superior additives such as HOAt or Oxyma Pure, and careful control of reaction conditions, including the use of sterically hindered bases and lower temperatures. By implementing the strategies and protocols outlined in this guide, researchers can confidently harness the power of N-methylation to advance the development of next-generation peptide therapeutics.

References

• Coupling Reagents. (n.d.). Aapptec Peptides. Retrieved from [Link]

• Suppression of Simultaneous Fmoc-His(Trt)-OH Racemization and N α -DIC-Endcapping in Solid-Phase Peptide Synthesis through Design of Experiments and Its Implication for an Amino Acid Activation Strategy in Peptide Synthesis. (2022, June 27). ACS Publications. Retrieved from [Link]

• McDermott, J. R., & Benoiton, N. L. (1973). N-Methylamino Acids in Peptide Synthesis. IV. Racemization and Yields in Peptide-bond Formation. Canadian Journal of Chemistry, 51(15), 2562-2570. Retrieved from [Link]

• Nishiyama, Y., Tanaka, M., Saito, S., Ishizuka, S., Mori, T., & Kurita, K. (1999). A Racemization-Free Coupling Method for Peptides Having N-Methylamino Acids at the Carboxy-Termini. Chemical and Pharmaceutical Bulletin, 47(4), 576-578. Retrieved from [Link]

• Palasek, S. S., Cox, Z. J., & Collins, J. M. (2007). Racemization in stepwise solid-phase peptide synthesis at elevated temperature. Journal of Peptide Science, 13(3), 143-148. Retrieved from [Link]

• McDermott, J. R., & Benoiton, N. L. (1973). N-Methylamino Acids in Peptide Synthesis. III. Racemization during Deprotection by Saponification and Acidolysis. Canadian Journal of Chemistry, 51(15), 2555-2561. Retrieved from [Link]

• Aurelio, L., Brown, T., & Hutton, C. A. (2004). An Efficient Synthesis of N-Methyl Amino Acids by Way of Intermediate 5-Oxazolidinones. The Journal of Organic Chemistry, 69(11), 3762-3765. Retrieved from [Link]

• HATU Technical Support Information Bulletin 2105. (n.d.). Aapptec. Retrieved from [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. (n.d.). Aapptec. Retrieved from [Link]

• Optimizing Peptide Coupling: Key Techniques. (n.d.). CD ComputaBio. Retrieved from [Link]

• Nishiuchi, Y., et al. (2012). Aqueous Microwave-Assisted Solid-Phase Peptide Synthesis Using Fmoc Strategy. II. Racemization Studies and Water Based Synthesis of Cysteine. Protein & Peptide Letters, 19(4), 364-370. Retrieved from [Link]

• Microwave-Assisted Solid-Phase Peptide Synthesis (MW-SPPS) Technology. (n.d.). CD Formulation. Retrieved from [Link]

• Carpino, L. A., & El-Faham, A. (1999). The Phosphonium Salts. In Houben-Weyl Methods of Organic Chemistry, Vol. E 22a. Georg Thieme Verlag. Retrieved from [Link]

• Pathan, M., et al. (2015). A convenient microwave-enhanced solid-phase synthesis of short chain N-methyl-rich peptides. Tetrahedron Letters, 56(34), 4975-4977. Retrieved from [Link]

• DEPBT. (n.d.). In Wikipedia. Retrieved from [Link]

• Subir, K. S., & Daran, A. B. C. (2023). Epimerisation in Peptide Synthesis. Molbank, 2023(4), M1773. Retrieved from [Link]

• Zhang, W., et al. (2023). Suppression of alpha-carbon racemization in peptide synthesis based on a thiol-labile amino protecting group. Nature Communications, 14(1), 5348. Retrieved from [Link]

• Umbs, K., et al. (2012). Efficient, Racemization-Free Peptide Coupling of N-Alkyl Amino Acids by Using Amino Acid Chlorides Generated In Situ—Total Syntheses of the Cyclopeptides Cyclosporin O and Omphalotin A. Chemistry – A European Journal, 18(52), 16911-16919. Retrieved from [Link]

• Li, H., et al. (1999). DEPBT as an efficient coupling reagent for amide bond formation with remarkable resistance to racemization. Organic Letters, 1(1), 91-94. Retrieved from [Link]

• The Uronium/Guanidinium Peptide Coupling Reagents. (n.d.). Retrieved from [Link]

• Synthesis and Modification of the Amyloid Peptide Sequence 37-42 of Aβ42 (AβPP). (n.d.). Retrieved from [Link]

• Bacsa, B. (2010). DEVELOPMENT OF MICROWAVE-ASSISTED SYNTHESIS METHODS FOR PREPARATION OF PEPTIDES [Ph.D. thesis]. Eötvös Loránd University. Retrieved from [Link]

• Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. (n.d.). CEM Corporation. Retrieved from [Link]

• Nam, I., Lee, J. K., & Zare, R. N. (2024). Oxazolone mediated peptide chain extension and homochirality in aqueous microdroplets. Nature Communications, 15(1), 72. Retrieved from [Link]

• Wagner, D. B., & Biron, J. P. (2016). Mixed Anhydride Intermediates in the Reaction of 5(4H)-Oxazolones with Phosphate Esters and Nucleotides. Journal of the American Chemical Society, 138(42), 13997-14005. Retrieved from [Link]

Sources

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• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. cpb.pharm.or.jp [cpb.pharm.or.jp]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 9. bachem.com [bachem.com]
• 10. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]

Overcoming the Activation Energy Barrier: A Technical Guide to N-Methylated Amino Acid Couplings

Target Audience: Peptide Chemists, Drug Development Scientists, and Synthetic Biologists Content Focus: Mechanistic bottlenecks, reagent selection causality, and self-validating protocols for N-methylated solid-phase peptide synthesis (SPPS).

The Mechanistic Bottleneck: Steric Shielding and Nucleophilicity

The incorporation of N-methylated amino acids is a cornerstone of modern peptide therapeutics. By replacing the amide hydrogen with a methyl group, researchers can significantly enhance a peptide's metabolic stability (by shielding the bond from proteolytic enzymes) and improve membrane permeability (by reducing hydrogen bond donors).

However, synthesizing these sequences presents a formidable thermodynamic and kinetic challenge. The primary bottleneck is not the coupling of the N-methylated amino acid itself, but rather the coupling of the subsequent amino acid onto the resin-bound N-methylated residue .

The Causality of Slow Couplings

• Steric Hindrance: The N-methyl group acts as a physical shield around the secondary amine's lone pair, blocking the approach of the incoming activated carboxylic acid.

• Reduced Nucleophilicity: The secondary amine is inherently less nucleophilic in the confined microenvironment of the solid support compared to a primary amine.

• Elevated Transition State Energy: The transition state required to form the new amide bond is significantly higher in energy, dropping the reaction rate by a factor of 10 to 100 compared to standard couplings.

If standard coupling reagents (e.g., HBTU, DCC) are used, this elevated activation energy leads to incomplete acylation, resulting in deletion sequences that are notoriously difficult to purify.

Activation and coupling pathway for N-methylated peptide synthesis.

Strategic Reagent Selection: Anchimeric Assistance

To overcome the steric bulk of N-methylated residues, the activated ester must be exceptionally reactive. Standard OBt esters (generated by HBTU or PyBOP) lack the electrophilicity required to drive the reaction to completion [1].

Instead, chemists must rely on reagents that generate OAt (7-aza-1-hydroxybenzotriazole) or Oxyma (Ethyl 2-cyano-2-(hydroxyimino)acetate) esters.

• HATU and PyAOP (OAt generators): According to the , HOAt-based reagents are superior because the pyridine nitrogen in the OAt ester provides anchimeric assistance (neighboring group participation). The nitrogen acts as a localized base, hydrogen-bonding with the incoming secondary amine and guiding it into the optimal trajectory for nucleophilic attack [2].

• COMU and DIC/Oxyma (Oxyma generators): As detailed in , COMU incorporates an Oxyma leaving group and a morpholino moiety. This combination offers exceptional solubility and reactivity comparable to HATU, but with a significantly lower risk of racemization and no explosive triazole byproducts [3].

Quantitative Comparison of Coupling Reagents

Coupling Reagent	Class	Active Ester Generated	Efficacy for N-Me Couplings	Risk of Guanidinylation
HBTU / TBTU	Uronium / Aminium	OBt	Poor	High
HATU	Uronium / Aminium	OAt	High	High
COMU	Uronium / Aminium	Oxyma	High	High
PyAOP	Phosphonium	OAt	Very High	None
DIC / Oxyma	Carbodiimide + Additive	Oxyma	Moderate-High	None

The Guanidinylation Trap: Why Phosphonium Salts Excel

When coupling onto an N-methylated amine, the acylation step is inherently slow. If uronium/aminium salts (like HATU or COMU) are used in excess without proper pre-activation, the unreacted coupling reagent can react directly with the free secondary amine on the resin.

This side reaction forms a guanidinium adduct , permanently capping the peptide chain and creating a dead-end deletion sequence. Because phosphonium salts (like PyAOP) do not contain a guanidinium moiety, they physically cannot cause this side reaction, making them the safest choice for prolonged or difficult N-methyl couplings [4].

Divergent reaction pathways of uronium vs. phosphonium reagents.

Validated Methodology: Step-by-Step Coupling Protocol

To ensure a self-validating system, the following protocol utilizes PyAOP to prevent guanidinylation and integrates the Bromophenol Blue test . (Note: The standard Kaiser test relies on primary amines and will yield a false negative for N-methylated secondary amines). This methodology aligns with optimized workflows published by [5].

Protocol: High-Efficiency Coupling onto N-Methylated Residues

Phase 1: Preparation & Deprotection

• Swell the peptide-bound resin (0.1 mmol scale) in Dimethylformamide (DMF) for 30 minutes.

• Treat the resin with 20% piperidine in DMF (2 × 10 min) to remove the N-terminal Fmoc group.

• Wash the resin extensively with DMF (5 × 1 min) to remove all traces of piperidine.

Phase 2: Pre-Activation (Critical Step) 4. In a separate vial, dissolve the incoming Fmoc-Amino Acid (4.0 equivalents, 0.4 mmol) and PyAOP (3.9 equivalents, 0.39 mmol) in a minimal volume of DMF. Causality: Using slightly less coupling reagent than amino acid ensures no unreacted PyAOP remains to cause off-target reactions. 5. Add N,N-Diisopropylethylamine (DIPEA) or sym-collidine (8.0 equivalents, 0.8 mmol) to the vial. 6. Vortex the mixture and allow it to pre-activate for exactly 2 minutes.

Phase 3: Acylation & Thermal Assistance 7. Transfer the pre-activated ester solution to the reaction vessel containing the resin. 8. Agitate the mixture at room temperature for 2 to 4 hours. Alternative: For highly hindered sequences (e.g., N-Me to N-Me couplings), utilize a microwave peptide synthesizer at 50–75°C for 15 minutes to forcefully overcome the activation energy barrier, as supported by [6].

Phase 4: Self-Validation (Bromophenol Blue Test) 9. Drain the reaction vessel and wash the resin with DMF (3 × 1 min) and Dichloromethane (DCM) (3 × 1 min). 10. Extract a few resin beads and apply 2 drops of Bromophenol Blue test solution.

• Yellow beads: Coupling is complete. Proceed to the next cycle.

• Blue/Green beads: Coupling is incomplete. Do not deprotect. Proceed immediately to the troubleshooting workflow (double coupling).

  Decision tree for troubleshooting incomplete N-methyl couplings.

Conclusion

Addressing slow coupling reactions with N-methylated amino acids requires a fundamental shift from standard SPPS protocols. By understanding the thermodynamic causality—specifically the steric hindrance and reduced nucleophilicity of the secondary amine—scientists can rationally select reagents like PyAOP or COMU that provide anchimeric assistance. Coupling this chemical strategy with rigorous pre-activation, thermal assistance, and self-validating colorimetric tests ensures the high-yield synthesis of complex, proteolytically stable peptide therapeutics.

References

• Proceedings of the National Academy of Sciences (PNAS). Accelerated chemical synthesis of peptides and small proteins. Retrieved from [Link]

Validation &amp; Comparative

An In-depth Technical Guide to Validation and Comparative Analysis in Drug Development

Executive Summary

In the landscape of pharmaceutical and biotechnological advancement, the integrity of scientific data is paramount. This guide serves as a technical resource for researchers, scientists, and drug development professionals, offering a deep dive into the critical processes of validation and comparative analysis. Moving beyond a mere recitation of regulatory requirements, we explore the scientific rationale and statistical rigor that underpin these essential activities. From establishing the suitability of an analytical method to demonstrating the comparability of a product after a manufacturing change, this document provides a framework for ensuring data is reliable, reproducible, and fit for its intended purpose. By grounding our discussion in regulatory guidance from the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH), and illustrating key workflows with detailed protocols and diagrams, we aim to equip you with the expertise to design and execute robust validation and comparative studies, thereby safeguarding patient safety and accelerating the path to market.[1][2][3][4]

Part 1: The Foundation of Data Integrity: Principles of Validation

Validation is the cornerstone of quality assurance in the pharmaceutical industry.[2][4] It is the documented process of providing a high degree of assurance that a specific process, method, or system will consistently produce a result meeting pre-determined acceptance criteria.[1] The primary goal of any validation activity is to ensure patient safety by guaranteeing that pharmaceutical products are of consistent quality, efficacy, and purity.[1][4] Regulatory bodies like the FDA and the European Medicines Agency (EMA) mandate comprehensive validation throughout the drug development lifecycle, making it a non-negotiable aspect of compliance and market approval.[1][3][4]

The Validation Lifecycle: A Continuous Process

Validation is not a one-time event but an ongoing process that extends throughout the lifecycle of a product or method. This lifecycle approach involves continuous monitoring and improvement to ensure that processes remain in a state of control.

Caption: The Validation Lifecycle, from Design to Continuous Verification.

Types of Validation in Drug Development

Validation encompasses various facets of the manufacturing and testing process. While this guide focuses primarily on analytical method validation, it is crucial to understand its context within the broader validation landscape.

• Process Validation: Confirms that the manufacturing process is consistent and produces a product meeting all quality attributes.[4] This is typically broken down into three stages: Process Design, Process Qualification, and Continued Process Verification.

• Analytical Method Validation: Ensures that the analytical methods used for testing are accurate, reliable, and reproducible for their intended purpose.[1] This is critical for assessing the identity, strength, quality, purity, and potency of drug substances and products.[5][6]

• Cleaning Validation: Provides documented evidence that cleaning procedures effectively remove residues of active pharmaceutical ingredients (APIs), excipients, and cleaning agents to predetermined levels.

• Equipment and Facility Validation: Confirms that equipment and facilities are correctly installed (Installation Qualification, IQ), operate as intended (Operational Qualification, OQ), and perform consistently under real-world conditions (Performance Qualification, PQ).[4]

Part 2: Analytical Method Validation: A Technical Deep Dive

The objective of validating an analytical procedure is to demonstrate that it is suitable for its intended purpose.[7][8] This is a regulatory requirement and a scientific necessity to ensure that the data used for decision-making during development and for final product release is trustworthy. The ICH Q2(R1) and, more recently, the draft ICH Q2(R2)/Q14 guidelines, along with FDA guidances, provide a harmonized framework for conducting these validations.[7][8][9][10]

Key Validation Parameters

The specific validation characteristics to be investigated depend on the type of analytical procedure. The four most common types are identification tests, quantitative tests for impurities, limit tests for impurities, and assay procedures for the active moiety.[7][8]

Caption: Core Parameters for Analytical Method Validation.

Acceptance Criteria for Quantitative Assays

The following table summarizes typical acceptance criteria for key validation parameters for quantitative assays (e.g., HPLC-based assays for drug substance or impurities). These are based on general industry practice and regulatory expectations.

Validation Parameter	Acceptance Criteria
Accuracy	The mean recovery should be within 98.0% to 102.0% for drug substance assay, and often 80.0% to 120.0% for impurity quantification at low levels.
Precision (Repeatability)	The Relative Standard Deviation (RSD) should be ≤ 2%. For impurities, RSD may be higher (e.g., ≤ 10%) depending on the concentration.
Intermediate Precision	The RSD over different days, analysts, or equipment should not exceed specified limits, often slightly wider than for repeatability.
Specificity	The analyte peak should be free of interference from placebo, excipients, degradation products, or other impurities. Peak purity analysis (e.g., via PDA or MS) should confirm homogeneity.
Linearity	The correlation coefficient (r²) should be ≥ 0.99. The y-intercept should be close to zero.
Range	The method must demonstrate acceptable accuracy, precision, and linearity when applied to samples at the extremes of the specified range (e.g., 80% to 120% of the test concentration for an assay).
Quantitation Limit (LOQ)	The signal-to-noise ratio is typically ≥ 10. The LOQ must be demonstrated to be precise and accurate.

Experimental Protocol: Validation of an HPLC Assay for a Drug Substance

This section provides a generalized, step-by-step methodology for validating a quantitative HPLC assay.

Objective: To validate the HPLC method for the quantification of API-X in a drug substance, demonstrating its suitability for its intended purpose.

2.3.1 Specificity

• Causality: This experiment is crucial to prove that the signal being measured is solely from the target analyte, without interference from other components like impurities or degradation products.[7]

• Protocol:

  • Prepare solutions of the placebo (all excipients without the API), a known impurity standard, and the API-X reference standard.

  • Prepare a forced degradation sample by subjecting the API-X to stress conditions (e.g., acid, base, oxidation, heat, light).

  • Inject each solution into the HPLC system.

  • Analyze the chromatograms. The retention time of the API-X peak should be distinct from any peaks in the placebo and impurity solutions.

  • In the forced degradation sample, demonstrate that the API-X peak is adequately resolved from all major degradation product peaks (Resolution > 2.0).

  • Perform peak purity analysis on the API-X peak in the assay and stressed samples using a photodiode array (PDA) detector to confirm spectral homogeneity.

2.3.2 Linearity

• Causality: This establishes the relationship between the concentration of the analyte and the instrument's response, ensuring that the method provides proportional results over a defined range.

• Protocol:

  • Prepare a stock solution of the API-X reference standard.

  • Create a series of at least five calibration standards by diluting the stock solution to cover the expected working range (e.g., 50% to 150% of the target assay concentration).

  • Inject each standard in triplicate.

  • Plot the average peak area against the known concentration for each standard.

  • Perform a linear regression analysis to determine the slope, y-intercept, and correlation coefficient (r²).

2.3.3 Accuracy

• Causality: Accuracy demonstrates the closeness of the method's results to the true value, ensuring there is no systematic bias in the measurement.[11]

• Protocol:

  • Prepare a placebo mixture.

  • Spike the placebo with known amounts of the API-X reference standard at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the samples and calculate the concentration of API-X in each.

  • Calculate the percent recovery for each sample using the formula: (Measured Concentration / Theoretical Concentration) * 100.

2.3.4 Precision

• Causality: Precision measures the degree of scatter between a series of measurements, indicating the method's reproducibility under different conditions.[7]

• Protocol:

  • Repeatability (Intra-assay precision):

    • Prepare a minimum of six independent samples at 100% of the test concentration from the same homogeneous batch of drug substance.

    • Analyze these samples on the same day, with the same analyst, and on the same instrument.

    • Calculate the mean, standard deviation, and Relative Standard Deviation (RSD) of the results.

  • Intermediate Precision:

    • Repeat the repeatability experiment on a different day, with a different analyst, and/or on a different instrument.

    • Use a matrix (experimental design) to study these variations.[7]

    • Calculate the cumulative RSD for all data generated across the different conditions to assess the impact of these random events on the method's precision.[7]

Part 3: The Art of Comparison: Designing and Executing Comparative Studies

Comparative studies are fundamental throughout drug development, from early-stage formulation selection to post-approval changes. The goal is to assess the impact of a change or to compare a test article against a reference. A well-designed comparative study provides the scientific evidence needed to make informed decisions and support regulatory submissions.

Types of Comparative Studies

• Formulation Comparability: Comparing different prototype formulations to select a lead candidate based on critical quality attributes (CQAs) and performance.

• Process Comparability: Assessing the impact of a manufacturing process change (e.g., change in scale, equipment, or site) on the product's CQAs.[12]

• Analytical Method Comparison: Comparing a new or updated analytical method against a validated reference method.

• Generic vs. Innovator: Demonstrating that a generic product is pharmaceutically equivalent and bioequivalent to the reference listed drug (RLD).[13]

• Comparative Clinical Trials: Evaluating the efficacy and safety of a new treatment against a placebo or an existing standard of care.[14][15] Common designs include superiority, equivalence, and non-inferiority trials.[16]

Designing a Robust Comparative Study

A self-validating comparative study requires meticulous planning to minimize bias and ensure the results are scientifically sound.

Caption: Workflow for Designing a Robust Comparative Study.

Key Considerations:

• Reference Standard: The choice of the reference material is critical. For a process change, this is typically a batch manufactured with the pre-change process. For a generic drug, it is the RLD.

• Batch Selection: It is standard practice to compare multiple batches (e.g., three pre-change vs. three post-change) to account for batch-to-batch variability.[12]

• Critical Quality Attributes (CQAs): A risk-based approach should be used to identify the CQAs most likely to be affected by the change. These attributes should be tested in the comparative study.

• Acceptance Criteria: Pre-defined acceptance criteria are essential. For many physicochemical attributes, the goal is to show equivalence. This often involves setting an equivalence margin based on the historical variability of the reference product.

Part 4: Statistical Rigor in Validation and Comparative Analysis

Statistics in Method Validation

• Linearity: Assessed using linear regression analysis. The correlation coefficient (r²), slope, and y-intercept are key outputs that describe the quality of the linear fit.

• Accuracy & Precision: Assessed by calculating means, standard deviations, and Relative Standard Deviations (RSDs). Confidence intervals are used to estimate the uncertainty around the mean recovery (for accuracy) and the variance (for precision).

• Detection and Quantitation Limits: Can be estimated based on the standard deviation of the response and the slope of the calibration curve, or by determining the signal-to-noise ratio.[8]

Statistics in Comparative Studies

The choice of statistical method depends on the study design and the nature of the data.[17]

• Equivalence Testing: This is commonly used for comparing CQAs in process change comparability studies. The Two One-Sided T-tests (TOST) procedure is a standard approach. The goal is to demonstrate that the 90% confidence interval for the difference between the means of the test and reference products falls entirely within a pre-specified equivalence margin.

• Analysis of Variance (ANOVA): Used to compare the means of more than two groups.[14] For example, it can be used to analyze data from an intermediate precision study to determine the contribution of different factors (analyst, day) to the overall method variability.

• Regression Analysis: Used to compare stability trends between pre- and post-change batches. Analysis of Covariance (ANCOVA) can be employed to test for differences in slopes and intercepts of the degradation profiles.

• Non-parametric Methods: Methods like the Chi-Square test or Fisher's Exact Test are used for categorical variables (e.g., comparing the proportion of subjects who experience an adverse event in two clinical trial arms).[17][18]

Part 5: Ensuring Lifecycle Consistency: Revalidation and Comparability

Validation and comparability are not static endpoints. As the product and process understanding evolves, and as changes are inevitably introduced, these activities must be revisited to ensure the product remains safe, effective, and consistent.

Triggers for Revalidation

Revalidation of an analytical method may be necessary in the following situations:

• Changes in the synthesis of the drug substance or the composition of the drug product.

• Changes in the analytical procedure itself.

• Transfer of the analytical procedure to another laboratory.

• Significant changes in the analytical equipment.

The Role of Comparability Protocols

For well-understood changes, a comparability protocol can be submitted to the regulatory agency. This protocol pre-defines the specific tests, analytical procedures, and acceptance criteria that will be used to demonstrate that a proposed change does not adversely affect the product's safety and efficacy. If the results meet the pre-defined criteria, the change can often be implemented with a lower reporting category, streamlining the post-approval change process.

Conclusion

Validation and comparative analysis are inextricably linked disciplines that form the bedrock of modern drug development. They provide the objective evidence required to ensure product quality, satisfy regulatory expectations, and ultimately protect patient health.[2][19] This guide has outlined the core principles, technical methodologies, and statistical considerations that define these critical activities. By embracing a scientific, risk-based approach to validation and designing robust, self-validating comparative studies, drug development professionals can navigate the complexities of the regulatory landscape with confidence, ensuring that the data generated is not only compliant but also scientifically sound and fit for purpose.

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• U.S. Food and Drug Administration. (2018, May 24). Bioanalytical Method Validation - Guidance for Industry. [Link]

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• Andreasson, U., et al. (2015). A Practical Guide to Immunoassay Method Validation. Frontiers in Neurology. [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2024, March 6). Q2(R2) Validation of Analytical Procedures. [Link]

• Johner Institute. (2021, April 21). Verification and validation of IVD medical devices. [Link]

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• BIOMEDRIC. (2025, September 10). Scientific & Analytical Validation Reports for IVD Medical Devices. [Link]

• Gill's Process Control. (2025, March 4). The Critical Role of Validation in Pharmaceutical Manufacturing. [Link]

• U.S. Food and Drug Administration. (2025, January 6). Validation of Certain In Vitro Diagnostic Devices for Emerging Pathogens During a Section 564 Declared Emergency. [Link]

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The Shield of Methyl: An In-depth Technical Guide to Assessing the Enzymatic Stability of N-methylated Peptides vs. Non-methylated Analogs

For researchers, scientists, and drug development professionals, the Achilles' heel of peptide therapeutics has long been their susceptibility to enzymatic degradation. This inherent vulnerability translates to short in vivo half-lives, hampering their therapeutic potential. A key strategy to fortify these promising molecules is N-methylation, a subtle yet powerful modification that can dramatically enhance their stability. This guide provides a comprehensive technical exploration of the principles and practices for assessing the enzymatic stability of N-methylated peptides in comparison to their non-methylated counterparts.

The Rationale for N-Methylation: A Molecular Shield

The introduction of a methyl group onto the amide nitrogen of a peptide backbone is a strategic alteration that confers significant resistance to proteolytic enzymes. This enhanced stability stems from two primary molecular mechanisms:

• Steric Hindrance: The methyl group acts as a physical barrier, sterically hindering the approach of proteases to the scissile peptide bond. This prevents the enzyme from achieving the optimal orientation required for catalysis.[1][2]

• Conformational Rigidity: N-methylation restricts the conformational freedom of the peptide backbone.[2] This can lock the peptide into a bioactive conformation that is not recognized by the active site of degrading enzymes. Furthermore, it can disfavor the formation of the extended beta-sheet-like structures that are often required for protease binding.

The result is a peptide that is less susceptible to cleavage by common proteases such as trypsin, chymotrypsin, and various exopeptidases found in biological fluids.[3] This increased stability translates to a longer circulating half-life, a critical factor for therapeutic efficacy.[4]

The Landscape of Peptide Degradation: Know Your Enemy

To effectively assess stability, one must first understand the primary routes of enzymatic degradation. Peptides are primarily broken down by proteases, which can be broadly categorized as:

• Endopeptidases: These enzymes, such as trypsin and chymotrypsin, cleave peptide bonds within the interior of the peptide chain.[5]

• Exopeptidases: This class of enzymes, including aminopeptidases and carboxypeptidases, sequentially removes amino acids from the N- or C-terminus, respectively.

In a biological milieu, such as blood plasma or serum, a complex cocktail of these enzymes is at play, presenting a formidable challenge to peptide stability.[6] Therefore, a robust assessment of stability should involve both isolated enzyme assays and experiments in complex biological matrices.

Experimental Design: A Framework for Stability Assessment

A well-designed stability study is a self-validating system that provides clear, reproducible data. The following experimental workflow provides a comprehensive approach to comparing the stability of N-methylated and non-methylated peptides.

Figure 1: A comprehensive workflow for assessing peptide stability.

Detailed Experimental Protocols

The following protocols provide a starting point for conducting robust stability assays. It is crucial to optimize these conditions for each specific peptide and experimental setup.

In Vitro Stability Assay with a Specific Protease (e.g., Trypsin)

This assay provides a controlled environment to assess the susceptibility of a peptide to a specific endopeptidase.

Materials:

• N-methylated and non-methylated peptides of interest

• Trypsin (MS-grade)

• Reaction Buffer (e.g., 50 mM Ammonium Bicarbonate, pH 8.0)

• Quenching Solution (e.g., 10% Trifluoroacetic Acid (TFA) in water)

• RP-HPLC system with a C18 column

Protocol:

• Peptide Stock Solution: Prepare 1 mg/mL stock solutions of the N-methylated and non-methylated peptides in an appropriate solvent (e.g., water or a minimal amount of DMSO, then diluted with water).

• Reaction Setup: In separate microcentrifuge tubes, add the peptide stock solution to the reaction buffer to a final concentration of 100 µg/mL. Pre-warm the tubes to 37°C for 5 minutes.

• Enzyme Addition: Prepare a fresh stock solution of trypsin (e.g., 1 mg/mL in 1 mM HCl). Add trypsin to the peptide solutions to a final enzyme:substrate ratio of 1:100 (w/w).

• Incubation: Incubate the reactions at 37°C.

• Time-Point Sampling and Quenching: At various time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw an aliquot (e.g., 50 µL) from each reaction and immediately add it to a tube containing an equal volume of ice-cold quenching solution. The acidic nature of the TFA will denature and inactivate the trypsin.

• Sample Analysis: Analyze the quenched samples by RP-HPLC to determine the percentage of intact peptide remaining at each time point.

In Vitro Stability Assay in Human Serum

This assay mimics the in vivo environment more closely by exposing the peptides to a complex mixture of proteases.

Materials:

• N-methylated and non-methylated peptides of interest

• Pooled human serum (ensure proper handling and storage)

• Precipitation/Quenching Solution (e.g., Acetonitrile with 1% TFA)

• RP-HPLC or LC-MS system

Protocol:

• Peptide Stock Solution: Prepare 1 mg/mL stock solutions as described previously.

• Serum Preparation: Thaw pooled human serum at 37°C and centrifuge to remove any precipitates.

• Reaction Setup: In separate microcentrifuge tubes, pre-warm the human serum to 37°C. Add the peptide stock solution to the serum to a final concentration of 10 µg/mL.

• Incubation: Incubate the reactions at 37°C with gentle agitation.

• Time-Point Sampling and Quenching: At various time points (e.g., 0, 1, 4, 8, 24, and 48 hours), withdraw an aliquot (e.g., 100 µL) and add it to a tube containing 200 µL of ice-cold precipitation/quenching solution. Vortex vigorously to precipitate serum proteins and inactivate enzymes.

• Sample Processing: Centrifuge the quenched samples at high speed (e.g., 14,000 x g) for 15 minutes at 4°C.

• Supernatant Analysis: Carefully transfer the supernatant to a new tube or HPLC vial for analysis by RP-HPLC or LC-MS.

Analytical Methodologies: Quantifying Stability

Accurate and reproducible analytical methods are paramount for assessing peptide stability.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is the workhorse for quantifying the amount of intact peptide remaining over time.

Typical HPLC Parameters:

• Column: C18 stationary phase (e.g., 5 µm particle size, 100-300 Å pore size).

• Mobile Phase A: 0.1% TFA in HPLC-grade water.

• Mobile Phase B: 0.1% TFA in HPLC-grade acetonitrile.

• Gradient: A linear gradient from low to high percentage of Mobile Phase B is typically used to elute the peptide and its degradation products. A shallow gradient is often optimal for resolving closely related peptide fragments.[1][7]

• Detection: UV absorbance at 214 nm and 280 nm.

The peak area of the intact peptide is monitored at each time point, and the percentage remaining is calculated relative to the t=0 time point.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful tool for not only quantifying the parent peptide but also for identifying the degradation products and pinpointing the exact cleavage sites.

Workflow:

• Separation: The peptide and its fragments are separated by RP-HPLC as described above.

• Mass Analysis: The eluent from the HPLC is directed into a mass spectrometer.

• Data Acquisition: The mass-to-charge ratio (m/z) of the intact peptide and any new species that appear over time are recorded.

• Fragmentation Analysis (MS/MS): By selecting a specific degradation product and subjecting it to further fragmentation, the amino acid sequence of the fragment can be determined, thus identifying the cleavage site.

Figure 2: A typical LC-MS workflow for peptide stability analysis.

Data Presentation and Interpretation

The results of stability assays should be presented clearly and concisely to allow for straightforward comparison.

Half-Life Determination

The half-life (t½) of a peptide is the time it takes for 50% of the initial peptide concentration to be degraded. This is a key parameter for comparing the stability of different peptide analogs. The percentage of intact peptide remaining is plotted against time, and the half-life is determined from the resulting degradation curve.

Quantitative Data Summary

The following tables provide examples of how to summarize the comparative stability data for N-methylated and non-methylated peptides.

Table 1: Comparative Stability of a G-protein-binding Peptide in Human Serum

Peptide Type	Modification	Half-life (t½) in Human Serum	Fold Increase in Stability
G-protein-binding peptide (DKLYWWEFL)	Non-methylated	~2.5 min	-
G-protein-binding peptide (DKLYWWEFL)	N-Me-D-Lys	> 24 h	> 570

Data adapted from a study on G-protein-binding peptides.[8]

Table 2: Influence of N-methylation Position on the Stability of Somatostatin Analogs

Analogue	Position of N-methylation	Half-life (t½) in Rat Liver Homogenate
Parent Peptide	None	3.2 min
N-Me-Phe⁶	Phenylalanine at position 6	15.6 min
N-Me-Trp⁸	Tryptophan at position 8	> 120 min
N-Me-Lys⁹	Lysine at position 9	45.3 min

This table illustrates that the position of N-methylation can have a significant impact on the degree of stabilization.

Conclusion: A Critical Tool in Peptide Drug Development

Assessing the enzymatic stability of N-methylated peptides is a cornerstone of modern peptide drug discovery and development. By providing a robust shield against proteolytic degradation, N-methylation can significantly enhance the pharmacokinetic properties of therapeutic peptides.[9][10] A thorough and systematic evaluation of this stability, using the principles and protocols outlined in this guide, is essential for identifying promising drug candidates and advancing them toward the clinic. The insights gained from these studies, including half-life determination and cleavage site analysis, provide invaluable feedback for the rational design of next-generation peptide therapeutics with improved efficacy and clinical utility.

References

• Biron, E., Chatterjee, J., & Kessler, H. (2008). N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. Accounts of Chemical Research, 41(10), 1331-1342. [Link]

• Siano, A. S., & Casale, C. H. (2025). N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability. Methods in Enzymology, 723, 253-276. [Link]

• Waters. (n.d.). Fast and Robust LC-UV-MS Based Peptide Mapping Using RapiZyme™ Trypsin and IonHance™ DFA. Waters.[Link]

• NovoPro. (2021). Improving enzymatic and chemical stability of peptides by chemical modifications. NovoPro.[Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Approach to Peptide Analysis. Phenomenex.[Link]

• LifeTein. (2025). Should My Peptide Be Methylated?. LifeTein.[Link]

• Di, L. (2014). Backbone N-modified peptides: beyond N-methylation. Tesis Doctorals en Xarxa.[Link]

• Schiel, J. E., et al. (2018). Development of an LC-MS/MS peptide mapping protocol for the NISTmAb. Analytical and Bioanalytical Chemistry, 410(8), 2111-2126. [Link]

• LCGC International. (2018). LC–MS Peptide Mapping: Where to Start and What It Can Tell Us. LCGC International.[Link]

• Zhang, Y., et al. (2023). Backbone N-methylation of peptides: Advances in synthesis and applications in pharmaceutical drug development. Bioorganic Chemistry, 141, 106892. [Link]

• Kessler, H., et al. (2008). N-methylation of peptides: a new perspective in medicinal chemistry. Accounts of Chemical Research, 41(10), 1331-1342. [Link]

• Tucher, J., et al. (2014). LC-MS based cleavage site profiling of the proteases ADAM10 and ADAM17 using proteome-derived peptide libraries. Journal of Proteome Research, 13(5), 2535-2545. [Link]

• Chatterjee, J., et al. (2010). Multiple N-Methylation by a Designed Approach Enhances Receptor Selectivity. Angewandte Chemie International Edition, 49(9), 1653-1656. [Link]

• Mtoz Biolabs. (n.d.). Workflow of HPLC in Peptide Purity Analysis. Mtoz Biolabs.[Link]

• Biron, E., & Kessler, H. (2008). N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. Accounts of Chemical Research, 41(10), 1331-1342. [Link]

• LCGC International. (2026). The Basics of HPLC Peptide Analysis. LCGC International.[Link]

• Chatterjee, J., et al. (2008). N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. Accounts of Chemical Research, 41(10), 1331-1342. [Link]

Sources

• 1. renyi.hu [renyi.hu]
• 2. lifetein.com [lifetein.com]
• 3. N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. N-methylation of peptides: a new perspective in medicinal chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Concept Life Sciences | Overcoming the Challenges of Peptide Drug Development [conceptlifesciences.com]
• 6. In Vitro Metabolic Stability of Peptide Drugs Across Different Tissues - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. phenomenex.com [phenomenex.com]
• 8. biomedgrid.com [biomedgrid.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. semanticscholar.org [semanticscholar.org]

Advanced LC-MS Methodologies for the Purity Analysis of N-Methylated Amino Acids

Introduction: The Analytical Challenge of N-Methylation

The incorporation of N-methylated amino acids into peptide sequences is a cornerstone strategy in modern drug discovery. By substituting the canonical amide hydrogen with a methyl group, researchers can significantly enhance proteolytic stability, improve membrane permeability, and fine-tune the conformational rigidity of peptide therapeutics[1].

However, this modification introduces profound analytical challenges. N-methylation alters the molecule's polarity, eliminates the primary amine (complicating standard derivatization techniques like ninhydrin or fluorescamine), and increases the risk of isobaric interferences (e.g., distinguishing an N-methylated impurity from a positional isomer). Furthermore, the synthesis of these building blocks is prone to racemization, necessitating highly sensitive chiral purity assessments. Liquid Chromatography-Mass Spectrometry (LC-MS) has emerged as the definitive tool for this analysis, offering the specificity required to resolve and quantify these complex impurities[2].

Chromatographic Strategies: Causality in Column Selection

The selection of the stationary phase cannot be a one-size-fits-all approach; it must be dictated by the derivatization state of the N-methylated amino acid.

• Free N-Methylated Amino Acids (HILIC): Underivatized N-methylated amino acids are highly polar and exhibit poor retention on standard reversed-phase (C18) columns. Hydrophilic Interaction Liquid Chromatography (HILIC) is the optimal choice. HILIC utilizes a polar stationary phase (e.g., amide or zwitterionic) and a highly organic mobile phase. Causality: The retention mechanism relies on the analyte partitioning from the bulk organic mobile phase into a water-enriched layer immobilized on the stationary phase. This provides superior retention, peak shape, and baseline separation for polar metabolites at the picogram level[2].

• Protected Derivatives (RP-LC): For solid-phase peptide synthesis (SPPS), N-methylated amino acids are typically Fmoc- or Boc-protected. Causality: These bulky protecting groups dominate the molecule's overall polarity, rendering it highly hydrophobic. Therefore, Reversed-Phase Liquid Chromatography (RP-LC) utilizing sub-2 µm C18 columns is the standard, relying on hydrophobic interactions for separation[1].

Table 1: Comparative Quantitative Parameters for LC-MS Strategies

Parameter	HILIC-MS/MS (Free Amino Acids)	RP-LC-MS/MS (Protected Amino Acids)
Typical LOD	0.5 – 10 pg/mL	10 – 50 pg/mL
Starting Mobile Phase	85–95% Organic (e.g., Acetonitrile)	5–10% Organic (e.g., Acetonitrile)
Elution Mechanism	Partitioning into aqueous layer	Hydrophobic interaction
Typical Retention Time	2.0 – 5.0 min (Hydrophilic species)	5.0 – 15.0 min (Hydrophobic species)
Ion Suppression Risk	Low (High organic enhances desolvation)	Moderate (High aqueous limits desolvation)

Mass Spectrometry: Ionization and Fragmentation Causality

Electrospray Ionization (ESI) in positive mode is predominantly utilized for amino acid analysis. The addition of the N-methyl group fundamentally alters the collision-induced dissociation (CID) fragmentation pathways compared to canonical amino acids.

Mechanistic Causality: Canonical amino acids typically exhibit a neutral loss of ammonia (NH₃, 17 Da). In contrast, protonated N-methylated amino acids demonstrate a characteristic neutral loss of methylamine (CH₃NH₂, 31 Da). Furthermore, the most abundant product ions are often immonium ions formed by the combined loss of water and carbon monoxide (H₂O + CO, 46 Da) from the precursor ion[3]. For example, the immonium ion of N-methylalanine appears at m/z 58, shifted by 14 Da from the canonical alanine immonium ion (m/z 44). Monitoring these specific Multiple Reaction Monitoring (MRM) transitions is critical for distinguishing N-methylated target compounds from unmethylated or di-methylated synthesis impurities.

Caption: Workflow for selecting LC-MS strategies based on analyte polarity and protection state.

Chiral Purity: Resolving Enantiomers and Diastereomers

The steric hindrance introduced during the synthesis of N-methylated amino acids often requires harsh coupling conditions, which increases the risk of epimerization. Determining the enantiomeric excess (ee) is therefore a mandatory quality control step.

• Indirect Method (Derivatization): Utilizes Marfey's reagent (FDAA) to react with the secondary amine, converting enantiomers into diastereomers. These diastereomers possess different hydrophobicities and can be separated on standard C18 columns.

• Direct Method (Chiral Stationary Phases): Utilizes columns with macrocyclic glycopeptides, such as teicoplanin (e.g., Astec Chirobiotic). Causality: The amphoteric teicoplanin molecule provides multiple interaction sites (hydrogen bonding, pi-pi interactions, and steric inclusion). The N-methyl group alters the analyte's steric bulk, which changes its binding affinity within the chiral cleft of the stationary phase, allowing for baseline resolution of D- and L-enantiomers without prior derivatization[4].

Caption: Chiral LC-MS/MS workflows for determining enantiomeric excess of N-methylated amino acids.

Self-Validating Experimental Protocols

Protocol 1: HILIC-MS/MS for Free N-Methylated Amino Acid Purity

This protocol is designed to quantify trace unmethylated or di-methylated impurities within a bulk free N-methylated amino acid sample[2].

Step 1: System Suitability and Self-Validation

• Action: Inject a System Suitability Test (SST) mixture containing 10 ng/mL of the target N-methylated amino acid and its known impurities. Follow with a blank injection (Mobile Phase A).

• Causality: The SST ensures the mass spectrometer has achieved the required sensitivity (S/N > 100) and that retention times are stable (RSD < 2%). The blank injection validates the absence of sample carryover, a common issue with basic amines adhering to stainless steel LC components.

Step 2: Sample Preparation

• Action: Dissolve the sample in 80% Acetonitrile / 20% Water to a final concentration of 1 µg/mL.

• Causality: Samples must be dissolved in a high-organic solvent matching the initial HILIC mobile phase conditions. Injecting a highly aqueous sample onto a HILIC column disrupts the immobilized water layer, leading to peak splitting and loss of retention.

Step 3: LC-MS/MS Execution

• Column: Zwitterionic HILIC column (e.g., 2.1 x 100 mm, 3 µm).

• Mobile Phase A: 10 mM Ammonium Formate with 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 90% B, hold for 2 min, ramp to 50% B over 8 min, return to 90% B.

• Causality: The 10 mM Ammonium Formate maintains a constant ionic strength, which is critical for stabilizing the aqueous layer on the HILIC stationary phase. The 0.1% Formic Acid ensures the secondary amine remains fully protonated, maximizing ionization efficiency in ESI positive mode.

Protocol 2: Direct Chiral LC-MS/MS for Enantiomeric Purity

This protocol determines the D-enantiomer contamination in an L-N-methylated amino acid batch[4].

Step 1: System Suitability and Self-Validation

• Action: Inject a racemic mixture (50:50 D/L) of the target N-methylated amino acid.

• Causality: This validates the resolving power of the chiral column. Baseline resolution (Rs > 1.5) must be achieved before proceeding to sample analysis to ensure accurate integration of trace enantiomeric impurities.

Step 2: Sample Preparation

• Action: Dilute the sample to 500 ng/mL in 50% Methanol / 50% Water. Centrifuge at 10,000 x g for 5 minutes to remove particulates.

Step 3: LC-MS/MS Execution

• Column: Teicoplanin-based chiral column (e.g., Astec Chirobiotic T, 4.6 x 100 mm, 5 µm).

• Mobile Phase: Isocratic elution using 0.1% Formic Acid in Methanol / 0.1% Formic Acid in Water (ratio optimized per specific amino acid, typically 80/20 v/v).

• Detection: MRM mode tracking the specific [M+H]⁺ to immonium ion transition (e.g., m/z 104 → 58 for N-methylalanine).

• Causality: Isocratic elution is preferred for chiral stationary phases to maintain a constant thermodynamic environment within the chiral clefts, ensuring highly reproducible enantiomeric separation.

References

• Measurement of methylated metabolites using Liquid Chromatography-Mass Spectrometry and its biological application. National Institutes of Health (NIH) / PMC.2

• ESI-MS/MS analysis of protonated N-methyl amino acids and their immonium ions. Journal of Mass Spectrometry / Researcher.life.3

• Validating the Incorporation of N-methyl-D-glutamic Acid in Peptides: A Comparative Guide. BenchChem.1

• Quantitative determination of free D-Asp, L-Asp and N-methyl-D-aspartate in mouse brain tissues by chiral separation and Multiple Reaction Monitoring tandem mass spectrometry. National Institutes of Health (NIH) / PMC.4

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Measurement of methylated metabolites using Liquid Chromatography-Mass Spectrometry and its biological application - PMC [pmc.ncbi.nlm.nih.gov]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. Quantitative determination of free D-Asp, L-Asp and N-methyl-D-aspartate in mouse brain tissues by chiral separation and Multiple Reaction Monitoring tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Engineering N-Methyl-L-Glutamic Acid (N-Me-Glu-OH): A Side-by-Side Analysis of Protecting Group Strategies

An In-Depth Technical Guide for Peptide Chemists and Drug Development Professionals

The Strategic Value and Mechanistic Challenge of N-Methylation

The incorporation of N-methylated amino acids into peptide backbones is a cornerstone of modern peptidomimetic drug design. N-methylation enhances oral bioavailability, increases proteolytic stability by sterically hindering protease cleavage, and modulates lipophilicity[1]. However, synthesizing N-methyl-L-glutamic acid (N-Me-Glu-OH) presents a unique trifunctional challenge.

Glutamic acid possesses an α -amino group, an α -carboxyl group, and a γ -carboxyl group. Direct alkylation using strong bases (e.g., NaH/MeI) frequently leads to three catastrophic failures:

• Over-methylation: Formation of quaternary ammonium salts.

• Epimerization (Racemization): Strong bases deprotonate the α -carbon, forming a planar enolate that destroys the L-stereocenter.

• Side-Reactions: Unintended cyclization into pyroglutamate ( γ -lactam) derivatives.

To successfully synthesize N-Me-Glu-OH, chemists must select protecting group strategies that manipulate the electronic and steric environment of the molecule, allowing for selective mono-methylation under mild conditions[2].

Side-by-Side Comparison of Protecting Group Strategies

Strategy A: The Fukuyama o-NBS Approach (Fmoc/tBu Orthogonality)

The Fukuyama alkylation is the gold standard for on-resin N-methylation in Solid-Phase Peptide Synthesis (SPPS) because it is completely orthogonal to Fmoc/tBu chemistry[3].

The Causality of the Chemistry: Rather than using a standard carbamate (like Fmoc or Boc), the α -amine is protected with 2-nitrobenzenesulfonyl chloride (o-NBS-Cl). The strong electron-withdrawing nature of the o-NBS group dramatically lowers the pKa of the sulfonamide N-H bond to approximately 5–7. This chemical shift is critical: it allows the use of non-nucleophilic, mild bases like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) to deprotonate the nitrogen without deprotonating the α -carbon, thereby reducing the racemization risk to near zero[1][4]. Following methylation with dimethyl sulfate (DMS) or methyl iodide (MeI), the o-NBS group is cleaved via nucleophilic aromatic substitution using a thiol (e.g., 2-mercaptoethanol)[1].

On-resin Fukuyama N-methylation workflow for Glu(OtBu).

Strategy B: The Freidinger Oxazolidinone Approach (Boc/Bzl Compatibility)

For solution-phase synthesis, particularly when utilizing Boc/Bzl chemistry, the Freidinger lactam approach is highly effective[5].

The Causality of the Chemistry: Reacting Boc-Glu(OBzl)-OH with paraformaldehyde under acidic dehydration conditions forms a 5-oxazolidinone ring. This intermediate is a structural masterclass: it simultaneously protects the α -amine and α -carboxyl group while physically locking the α -carbon into a rigid 5-membered ring. This conformational lock completely prevents the formation of a planar enolate, guaranteeing 100% retention of stereochemistry during subsequent steps. Reductive cleavage of the aminal with triethylsilane (Et3SiH) and trifluoroacetic acid (TFA) yields the N-methyl group. Because TFA also cleaves the Boc group, a subsequent re-protection step is required to yield Boc-N-Me-Glu(OBzl)-OH.

Freidinger lactam pathway for Boc-N-Me-Glu(OBzl)-OH synthesis.

Quantitative Analysis & Strategy Selection

Selecting the correct protecting group strategy depends heavily on whether the synthesis is performed in solution or on a solid support, as well as the required orthogonality.

Table 1: Side-by-Side Comparison of N-Methylation Strategies for Glutamic Acid

Parameter	Fukuyama (o-NBS)	Freidinger Lactam	Direct Alkylation (NaH/MeI)
Primary Reagents	o-NBS-Cl, DBU, DMS, Thiol	(CH2O)n, Et3SiH, TFA	NaH, MeI
Protecting Group Compatibility	Fmoc / tBu (Orthogonal)	Boc / Bzl	Boc / Bzl
Base Strength Required	Mild (DBU, pKa ~12)	None (Acidic conditions)	Strong (NaH, pKa ~35)
Racemization Risk	Very Low (< 1%)	None (Conformationally locked)	High (Requires strict temp control)
Key Advantage	Excellent for on-resin SPPS[3]	Complete stereochemical retention	Shortest synthetic route
Key Limitation	Requires malodorous thiols	TFA step destroys Boc/tBu groups	High risk of epimerization

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems, incorporating in-process analytical checks.

Protocol 1: On-Resin Fukuyama N-Methylation of Glu(OtBu)[1]

This protocol is optimized for Fmoc-SPPS on Rink Amide or Wang resins.

• Fmoc Deprotection: Treat the Fmoc-Glu(OtBu)-Resin with 20% piperidine in DMF (2 × 10 min). Wash thoroughly with DMF (5 × 1 min).

  • Validation: Perform a Kaiser test. A positive result (dark blue resin) confirms the presence of the primary amine.

• Sulfonylation: Swell the resin in DCM. Add o-NBS-Cl (4.0 eq) and 2,4,6-collidine (10.0 eq) in DCM/DMF (1:1). Agitate for 60 minutes. Wash with DMF.

  • Validation: Perform a Kaiser test. A negative result (yellow/colorless) confirms complete protection.

• N-Methylation: Treat the o-NBS-resin with DBU (3.0 eq) and Dimethyl Sulfate (DMS) (10.0 eq) in minimal DMF for 30 minutes. Wash with DMF.

• o-NBS Cleavage (Thiolysis): Add a solution of 2-mercaptoethanol (10.0 eq) and DBU (5.0 eq) in DMF. Agitate for 30 minutes. Repeat once. Wash extensively with DMF to remove all thiol traces.

  • Validation: Perform a Chloranil test. A positive result (dark green/blue beads) confirms the successful generation of the secondary (N-methyl) amine.

Protocol 2: Solution-Phase Synthesis of Boc-N-Me-Glu(OBzl)-OH[2][5]

This protocol is ideal for generating large-scale building blocks.

• Oxazolidinone Formation: Suspend Boc-Glu(OBzl)-OH (1.0 eq) in anhydrous toluene. Add paraformaldehyde (2.0 eq) and catalytic p-toluenesulfonic acid (pTsOH, 0.1 eq). Reflux the mixture using a Dean-Stark apparatus until water ceases to evolve (approx. 2-3 hours). Concentrate in vacuo.

• Reductive Cleavage: Dissolve the crude oxazolidinone in anhydrous DCM. Cool to 0°C. Add triethylsilane (Et3SiH, 3.0 eq) followed dropwise by Trifluoroacetic Acid (TFA, 10.0 eq). Stir at room temperature for 12 hours. This step reduces the aminal and simultaneously cleaves the Boc group. Concentrate under reduced pressure.

• Re-protection: Dissolve the crude H-N(Me)-Glu(OBzl)-OH in a 1:1 mixture of DMF and 10% aqueous Na2CO3. Add Boc-anhydride (Boc2O, 1.5 eq) and stir for 6 hours. Acidify to pH 3 with 1M HCl and extract with ethyl acetate.

  • Validation: Analyze the purified product via 1 H-NMR. The successful methylation is confirmed by a distinct singlet integrating to 3H at ~2.80 ppm (N-CH3). Chiral HPLC should be utilized to confirm an enantiomeric excess (ee) of >99%.

References

• Enhancing the Oral Bioavailability of Glutathione Using Innovative Analogue Approaches, MDPI,[Link]

• EP2110380A1 - Alpha-N-methylation of amino acids, Google P
• CN101560167A - Alpha-n-methylation of amino acids, Google P

• Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis, ACS Publications,[Link]

Sources

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• 2. benchchem.com [benchchem.com]
• 3. EP2110380A1 - Alpha-N-methylation of amino acids - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CN101560167A - Alpha-n-methylation of amino acids - Google Patents [patents.google.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe and Compliant Disposal of N-Me-Glu-OH.HCl

For the diligent researcher, the lifecycle of a chemical reagent extends far beyond the benchtop. Proper disposal is not merely a matter of laboratory hygiene; it is a critical component of ensuring personnel safety, environmental stewardship, and regulatory compliance. This guide provides a comprehensive, step-by-step framework for the proper disposal of N-Me-Glu-OH.HCl (N-Methyl-L-glutamic acid hydrochloride), grounded in established safety protocols and an understanding of the compound's chemical nature.

While some safety data sheets (SDS) for similar compounds, such as L-Glutamic Acid, may classify them as non-hazardous, the hydrochloride salt in N-Me-Glu-OH.HCl introduces acidity, which can impart corrosive properties.[1][2][3] Therefore, it is prudent to handle and dispose of this compound with the care afforded to potentially hazardous chemical waste until a specific hazard assessment from the supplier's SDS indicates otherwise.

Part 1: The Foundational Principles of Chemical Waste Management

The proper disposal of any laboratory chemical is governed by a hierarchy of controls and regulations established by bodies such as the Occupational Safety and Health Administration (OSHA) and the Environmental Protection Agency (EPA).[4][5][6] The core tenets of this framework are:

• Waste Characterization: Understanding the potential hazards of the waste.

• Segregation: Keeping different types of waste separate to prevent dangerous reactions.[7][8]

• Containment: Using appropriate, clearly labeled containers.[4]

• Licensed Disposal: Partnering with a certified hazardous waste disposal company.[7]

It is strictly forbidden to dispose of chemical waste down the sanitary sewer, in regular trash, or by release into the environment unless explicitly permitted by local regulations and institutional policy for specific, well-characterized non-hazardous materials.[6][7][9]

Part 2: Step-by-Step Disposal Protocol for N-Me-Glu-OH.HCl

This protocol is designed to provide a clear, actionable workflow for the disposal of N-Me-Glu-OH.HCl.

Step 1: Personal Protective Equipment (PPE) - Your First Line of Defense

Before handling any chemical waste, it is imperative to don the appropriate PPE. The rationale is to create a barrier between you and the potential chemical hazard.

• Eye Protection: Wear tightly fitting safety goggles or a face shield.[10]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile). Always inspect gloves for any signs of degradation or perforation before use.[10]

• Body Protection: A standard laboratory coat is essential.

• Respiratory Protection: If there is a risk of generating dust or aerosols, especially during spill cleanup, a respirator may be necessary.[10]

Step 2: Waste Characterization and Segregation - The Logic of Separation

The primary goal of segregation is to prevent inadvertent and potentially dangerous chemical reactions within a waste container.

• Solid Waste:

  • Uncontaminated N-Me-Glu-OH.HCl: If you have expired or unused solid N-Me-Glu-OH.HCl, it should be disposed of in its original container if possible. The container should be sealed and the label intact.

  • Contaminated Labware: Items such as weigh boats, filter paper, and gloves that are contaminated with N-Me-Glu-OH.HCl should be collected in a designated solid chemical waste container. This container should be a durable, sealable plastic or metal drum.

• Aqueous Waste:

  • Solutions of N-Me-Glu-OH.HCl should be collected in a dedicated aqueous chemical waste container.

  • Crucially, do not mix this acidic waste stream with other incompatible waste, such as bases, strong oxidizing agents, or cyanides. [7] Mixing acids and bases can generate heat and gas, while mixing with other reactive compounds can lead to the generation of toxic fumes.

Step 3: Proper Containment and Labeling - Clarity Prevents Catastrophe

Clear and accurate labeling is a cornerstone of laboratory safety and is mandated by OSHA and the EPA.[5]

• Container Selection: Use containers that are compatible with acidic waste. High-density polyethylene (HDPE) carboys are a common and appropriate choice for aqueous acidic waste.

• Labeling: Every waste container must be clearly labeled with:

  • The words "Hazardous Waste" (or as required by your institution).

  • The full chemical name: "N-Methyl-L-glutamic acid hydrochloride" or "N-Me-Glu-OH.HCl". Do not use abbreviations.

  • The approximate concentration and volume of the waste.

  • The date on which the first drop of waste was added to the container (the "accumulation start date").

  • The primary hazard(s) associated with the waste (e.g., "Corrosive - Acid").

Step 4: Temporary Storage - A Safe Holding Pattern

Waste containers should be stored in a designated, secure area while awaiting pickup by a licensed disposal company.

• Store containers in a cool, dry, and well-ventilated location.[10]

• Ensure containers are sealed to prevent the release of vapors.[4]

• Store in a secondary containment bin to mitigate the impact of any potential leaks.

• Keep acidic waste segregated from incompatible materials, especially bases and flammable substances.[7]

Step 5: Final Disposal - The Professional Hand-off

The final and most critical step is the transfer of the waste to a licensed and reputable hazardous waste disposal company. These companies have the expertise and facilities to handle, treat, and dispose of chemical waste in a manner that is safe and compliant with all federal, state, and local regulations.[7]

Part 3: Spill Management - Immediate and Corrective Action

In the event of a spill, prompt and appropriate action is necessary to minimize exposure and environmental contamination.

• Evacuate and Alert: Alert personnel in the immediate area and restrict access.

• Assess the Spill: For a small spill of solid material, and if you are trained to do so, proceed with cleanup. For large spills or if you are unsure, contact your institution's Environmental Health and Safety (EHS) department.

• Cleanup of a Small Solid Spill:

  • Wearing appropriate PPE, gently sweep the solid material into a dustpan. Avoid generating dust.[10]

  • Place the collected material into a clearly labeled container for hazardous waste disposal.

  • Clean the spill area with a suitable solvent (e.g., water), and collect the cleaning materials as hazardous waste.

• Cleanup of a Small Liquid Spill:

  • Use an acid-neutralizing spill kit or an inert absorbent material (such as vermiculite or sand) to contain and absorb the spill.

  • Collect the absorbed material and place it in a sealed, labeled container for disposal.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-Me-Glu-OH.HCl.

Disposal Workflow for N-Me-Glu-OH.HCl

References

• Vertex AI Search. (n.d.).
• US Bio-Clean. (2014, June 13).
• Benchchem. (2025, December). A Comparative Analysis of H-N-Me-Glu(OMe)-OH.HCl and H-Glu(OMe)-OH.HCl for Researchers.
• Labor Security System. (n.d.).
• Merck KGaA. (n.d.). Fmoc-N-Me-Glu(OtBu)-OH Novabiochem 200616-40-6.
• Office of Clinical and Research Safety. (n.d.).
• ACTenviro. (2026, February 3).
• Chem-Impex. (n.d.). N-Methyl-L-glutamic acid.
• ECHEMI. (n.d.).
• Tokyo Chemical Industry. (2025, November 12).
• BuyersGuideChem. (n.d.). N-Me-Glu-OH | 6753-62-4.
• Oakwood Products, Inc. (2016, April 1).
• American Chemical Society. (n.d.). Hazardous Waste and Disposal.
• Sigma-Aldrich. (2025, October 13).
• National Science Teaching Association. (2024, August 16).
• PubChem. (2026, February 7). N-methyl-L-glutamic acid | C6H11NO4 | CID 439377.
• Montana State University. (n.d.). The OSHA Lab Standard and the MSC Chemical Safety Manual.
• MCF Environmental Services. (n.d.).
• U.S. Environmental Protection Agency. (2026, February 12). Hazardous Waste.
• Advanced ChemTech. (n.d.). Fmoc-N-Me-Glu(OtBu)-OH.
• U.S. Environmental Protection Agency. (2025, April 15). Waste, Chemical, and Cleanup Enforcement.
• National Institutes of Health. (n.d.). The NIH Drain Discharge Guide.
• Sdfine. (n.d.). D-GLUTAMIC ACID.
• Formosa Plastics Corporation. (2021, June 10).
• Sigma-Aldrich. (2025, September 10).
• Fisher Scientific. (2015, May 5).
• Merck. (2025, December 31).
• VelocityEHS. (2014, September 10). Hydrochloric Acid Hazards & Safety Tips.

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. ehs.com [ehs.com]
• 4. usbioclean.com [usbioclean.com]
• 5. The Laboratory Standard | Office of Clinical and Research Safety [vumc.org]
• 6. mlienvironmental.com [mlienvironmental.com]
• 7. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 8. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 9. acs.org [acs.org]
• 10. echemi.com [echemi.com]